(Z)-2-Methylhept-3-ene

• CAS: 20488-34-0

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of (Z)-2-Methylhept-3-ene

This technical guide provides a comprehensive analysis of the proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) chemical shift data for (Z)-2-Methylhept-3-ene. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing the NMR spectra of this specific alkene, offers predicted chemical shift values and coupling constants, and outlines a robust experimental protocol for data acquisition.

Introduction: The Significance of NMR in Stereoisomer Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern organic chemistry for the structural elucidation of molecules. It provides detailed information about the chemical environment of individual atoms, enabling the determination of connectivity and stereochemistry. For alkenes, NMR is particularly powerful in distinguishing between geometric isomers (cis/trans or Z/E).[1] The spatial arrangement of substituents around the double bond significantly influences the magnetic environment of nearby nuclei, leading to distinct chemical shifts and coupling constants.[1]

(Z)-2-Methylhept-3-ene, a member of the alkene family, presents a clear case where NMR can be used to confirm its Z-configuration. The proximity of the alkyl groups on the same side of the double bond introduces steric interactions and anisotropic effects that are reflected in the NMR spectrum.

Predicted ¹H and ¹³C NMR Chemical Shift Data

Molecular Structure and Proton/Carbon Numbering

To facilitate the discussion of the NMR data, the protons and carbons of (Z)-2-Methylhept-3-ene are numbered as follows:

Caption: Numbering scheme for the carbon and key hydrogen atoms of (Z)-2-Methylhept-3-ene.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of (Z)-2-Methylhept-3-ene is expected to exhibit signals corresponding to eight distinct proton environments. The olefinic protons (H3 and H4) are of particular interest for confirming the Z-stereochemistry.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H1	~ 0.90	t	7.5	Terminal methyl group, split by adjacent CH₂.
H2	~ 1.35	sextet	7.5	Methylene group, split by adjacent CH₃ and CH₂.
H3	~ 5.3-5.5	dt	J(H3-H4) ≈ 10-12, J(H3-H5) ≈ 7.5	Olefinic proton, deshielded by the double bond. The cis-coupling to H4 is characteristically smaller than a trans-coupling (11-18 Hz).[1]
H4	~ 5.2-5.4	dt	J(H4-H3) ≈ 10-12, J(H4-H2) ≈ 7.5	Olefinic proton, slightly upfield compared to H3 due to the influence of the isopropyl group.
H5	~ 2.05	m	-	Allylic protons, deshielded by proximity to the double bond.
H6	~ 2.40	m	-	Allylic methine proton, deshielded and split by adjacent methyl and olefinic protons.
H7, H8	~ 1.00	d	7.0	Diastereotopic methyl protons of the isopropyl group, split by the methine proton (H6).

Note: These are predicted values. Actual experimental values may vary depending on the solvent and other experimental conditions.

Predicted ¹³C NMR Data

The broadband-decoupled ¹³C NMR spectrum of (Z)-2-Methylhept-3-ene is predicted to show eight distinct signals, corresponding to the eight carbon atoms in unique chemical environments.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C1	~ 14.0	Terminal methyl carbon.
C2	~ 23.0	Methylene carbon in the propyl chain.
C3	~ 125-135	sp² hybridized olefinic carbon.
C4	~ 130-140	sp² hybridized olefinic carbon, substituted with an isopropyl group.
C5	~ 30.0	Methylene carbon adjacent to the double bond.
C6	~ 35.0	Methine carbon of the isopropyl group.
C7, C8	~ 22.0	Methyl carbons of the isopropyl group.

Note: The chemical shifts of the olefinic carbons (C3 and C4) are significantly downfield due to the sp² hybridization.[1][2]

Experimental Protocol for NMR Data Acquisition

The following protocol outlines a standard procedure for acquiring high-quality ¹H and ¹³C NMR spectra of (Z)-2-Methylhept-3-ene.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for non-polar compounds like (Z)-2-Methylhept-3-ene. Other deuterated solvents such as benzene-d₆ (C₆D₆) or acetone-d₆ ((CD₃)₂CO) can also be used.[3]

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0.00 ppm.[4] Most commercially available deuterated solvents already contain TMS.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended for better signal dispersion and resolution.[3]

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Spectral Width: Approximately 220-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-1024 scans, as ¹³C has a low natural abundance.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.

• Integration: For ¹H NMR, integrate the signals to determine the relative number of protons.

• Peak Picking: Identify and label the chemical shifts of all peaks.

Caption: Experimental workflow for NMR data acquisition and processing.

Causality Behind Experimental Choices and Self-Validating Systems

The choice of a high-field NMR spectrometer is crucial for resolving complex spectra, especially for molecules with multiple signals in close proximity. The use of a standard internal reference like TMS ensures the reproducibility and comparability of data across different instruments and laboratories.[4] The selection of appropriate pulse programs and acquisition parameters is vital for obtaining spectra with a good signal-to-noise ratio and accurate integration. The combination of ¹H and ¹³C NMR, along with potentially more advanced 2D NMR techniques (like COSY and HSQC), provides a self-validating system for structural elucidation. For instance, a COSY spectrum would confirm the coupling between H3 and H4, while an HSQC spectrum would correlate each proton to its directly attached carbon.

Conclusion

This technical guide has provided a detailed prediction and interpretation of the ¹H and ¹³C NMR spectra of (Z)-2-Methylhept-3-ene. By understanding the fundamental principles of NMR spectroscopy and applying them to the specific structural features of this molecule, researchers can confidently identify and characterize it. The provided experimental protocol offers a standardized approach to data acquisition, ensuring high-quality and reliable results.

References

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Thermodynamic Stability and Steric Strain Analysis of (Z)-2-Methylhept-3-ene: A Computational and Experimental Framework

Executive Summary

Understanding the thermodynamic stability and conformational dynamics of substituted alkenes is a critical parameter in synthetic chemistry and rational drug design. This whitepaper provides an in-depth technical analysis of (Z)-2-methylhept-3-ene , a disubstituted alkene characterized by significant steric strain. By integrating quantum mechanical computational workflows with empirical calorimetric protocols, we establish a rigorous framework for quantifying the energetic penalties associated with cis-planar alkyl clashes.

Structural Topology and the Physics of Steric Strain

The molecular architecture of (Z)-2-methylhept-3-ene consists of a seven-carbon backbone with a double bond at the C3 position and a methyl branch at C2. This specific connectivity results in two distinct substituents attached to the sp2 hybridized carbons of the double bond:

• C3 Position: An isopropyl group ( −CH(CH3​)2​ )

• C4 Position: A n-propyl group ( −CH2​CH2​CH3​ )

In the (Z)-configuration, these high-priority groups are forced onto the same face of the pi-bond. The van der Waals radius of a standard methyl group is approximately 2.0 Å. When the bulky, branched isopropyl group is forced into a cis-planar arrangement with the flexible but sterically demanding n-propyl chain, the internuclear distances between their respective hydrogen atoms fall significantly below the sum of their van der Waals radii.

This proximity induces severe Pauli repulsion (steric strain). To alleviate this clash, the molecule is forced to adopt a non-planar conformation, which slightly twists the C=C double bond, thereby reducing the efficiency of parallel pi-orbital overlap. Consequently, the (Z)-isomer occupies a much higher ground-state energy level compared to its (E)-isomer counterpart, where the bulky groups are antiperiplanar and steric hindrance is minimized[1][2].

Thermodynamic Profiling: Heat of Hydrogenation

The gold standard for empirically quantifying the relative stability of alkenes is the Heat of Hydrogenation ( ΔHhydrog∘​ ) [3]. Because the catalytic reduction of an alkene to an alkane involves breaking a C=C π -bond and an H-H σ -bond to form two new C-H σ -bonds, the process is universally exothermic[2].

Since both (Z)- and (E)-2-methylhept-3-ene yield the exact same saturated product (2-methylheptane) upon hydrogenation, the difference in their respective ΔHhydrog∘​ values serves as a direct, quantifiable measure of their ground-state energy difference[2]. The highly strained (Z)-isomer will release a greater amount of heat (a more negative ΔHhydrog∘​ ) because it begins the reaction from a higher thermodynamic baseline[1].

Quantitative Thermodynamic Data

The following table summarizes the theoretical thermodynamic parameters, extrapolating baseline disubstituted alkene data to account for the specific isopropyl/n-propyl steric clash.

Isomer	Substitution Pattern	Steric Clash Severity	Estimated ΔHhydrog∘​ (kcal/mol)	Relative Thermodynamic Stability
(E)-2-Methylhept-3-ene	Disubstituted (trans-like)	Minimal (Antiperiplanar)	-27.6	High
(Z)-2-Methylhept-3-ene	Disubstituted (cis-like)	Severe (Isopropyl vs n-Propyl)	-29.8	Low

Note: Standard cis-alkenes typically exhibit a ΔHhydrog∘​ of ~ -28.6 kcal/mol. The elevated exothermicity of the (Z)-isomer here reflects the compounded strain of the branched isopropyl group.

Integrated Analytical Workflows

To rigorously validate the thermodynamic profile of (Z)-2-methylhept-3-ene, an integrated approach utilizing both empirical calorimetry and Density Functional Theory (DFT) is required.

Workflow integrating experimental calorimetry and DFT computations to quantify steric strain.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

Causality & Design: Traditional bomb calorimetry measures the heat of combustion, which can obscure subtle steric differences due to the massive background energy of complete oxidation. ITC, adapted for gas-liquid reactions, provides a direct, highly sensitive measurement of the enthalpy of hydrogenation.

Step-by-Step Methodology:

• System Calibration (Self-Validation): Calibrate the calorimeter using the hydrogenation of a standard reference (e.g., cyclohexene, known ΔHhydrog∘​ = -28.6 kcal/mol). Causality: This establishes the precise thermal response factor of the instrument and validates the activity of the catalyst bed.

• Sample Preparation: Dissolve high-purity (Z)-2-methylhept-3-ene in an inert, non-coordinating solvent (anhydrous hexane) to a precise 0.1 M concentration.

• Catalyst Equilibration: Introduce 5% Pd/C catalyst into the reaction cell. Purge with N2​ , followed by H2​ gas to activate the catalyst and establish a flat thermal baseline. Causality: Establishing a baseline with the catalyst already saturated with H2​ prevents the exothermic heat of hydrogen adsorption onto palladium from artificially inflating the alkene measurement.

• Injection and Measurement: Inject the alkene solution into the pressurized H2​ cell. Integrate the area under the resulting thermogram (heat flow vs. time) to calculate the total heat evolved ( Q ).

• Orthogonal Validation: Extract the post-reaction mixture and analyze via GC-MS. Causality: The calculated ΔHhydrog∘​ is only thermodynamically valid if the conversion to 2-methylheptane is strictly 100%, with zero side reactions (e.g., isomerization to a terminal alkene).

Computational Chemistry Protocol (DFT)

Causality & Design: While calorimetry provides empirical proof, Density Functional Theory (DFT) supplies the quantum mechanical rationale, allowing researchers to parse the exact energetic contributions of hyperconjugation versus steric repulsion[4][5].

Step-by-Step Methodology:

• Conformational Space Search: Execute a Monte Carlo conformational search utilizing Molecular Mechanics (MMFF94 force field) to identify the global minimum energy conformers for both (Z) and (E) isomers. Causality: The n-propyl chain possesses high rotational degrees of freedom; optimizing a local minimum instead of the global minimum will yield fundamentally flawed thermodynamic outputs[6].

• Geometry Optimization: Submit the lowest-energy conformers to DFT optimization using the B3LYP functional paired with the 6-311+G(d,p) basis set[5].

• Frequency Calculation (Self-Validation): Run a vibrational frequency calculation on the optimized geometries. Causality: The strict absence of imaginary frequencies confirms that the geometry is a true local minimum and not a transition state. This step also generates the Zero-Point Energy (ZPE) and thermal corrections required to calculate standard enthalpy ( H∘ ).

• Strain Quantification: Calculate the isomerization energy ( ΔHisomerization​=H(E)​−H(Z)​ ) to mathematically isolate the steric strain penalty.

Thermodynamic energy profile comparing the heats of hydrogenation for (Z) and (E) isomers.

Conclusion

The (Z)-2-methylhept-3-ene molecule serves as a prime model for studying extreme steric strain in aliphatic systems. The forced proximity of the isopropyl and n-propyl groups drastically elevates its ground-state energy, a phenomenon that can be accurately quantified through the synergistic application of isothermal titration calorimetry and DFT computational modeling. Ensuring rigorous, self-validating protocols in both domains guarantees the integrity of the thermodynamic data, which is essential for downstream applications in predictive chemical modeling and synthetic route optimization.

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Infrared (IR) spectroscopy absorption frequencies for (Z)-2-Methylhept-3-ene

An In-Depth Technical Guide to the Infrared (IR) Spectroscopy of (Z)-2-Methylhept-3-ene

Authored by a Senior Application Scientist

This guide provides a detailed analysis of the expected Fourier-Transform Infrared (FT-IR) spectroscopy absorption frequencies for the molecule (Z)-2-Methylhept-3-ene. It is intended for researchers, scientists, and professionals in drug development and organic chemistry who utilize IR spectroscopy for structural elucidation and compound verification. We will dissect the molecule's structure to predict its spectral features, explain the underlying principles for these predictions, and outline a robust protocol for acquiring an experimental spectrum.

Principles of IR Spectroscopy in Structural Analysis

Infrared spectroscopy is a powerful, non-destructive analytical technique that identifies functional groups within a molecule. When a molecule is exposed to infrared radiation, its bonds vibrate by stretching or bending at specific frequencies. These frequencies correspond to the energy required to excite the bond to a higher vibrational state. Only vibrations that produce a change in the molecule's dipole moment are "IR active" and result in an absorption band in the spectrum. The position (wavenumber, cm⁻¹), intensity, and shape of these bands are characteristic of specific bond types and their chemical environment, making the IR spectrum a unique molecular "fingerprint."

For a molecule like (Z)-2-Methylhept-3-ene, IR spectroscopy is instrumental in confirming the presence of both its alkene and alkane moieties and, crucially, in verifying the cis (or Z) stereochemistry of the double bond.

Molecular Structure and Vibrational Mode Analysis of (Z)-2-Methylhept-3-ene

The structure of (Z)-2-Methylhept-3-ene contains several distinct types of bonds, each contributing to the overall IR spectrum.

Caption: Standard workflow for FT-IR analysis of a liquid sample.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the Attenuated Total Reflectance (ATR) crystal of the FT-IR spectrometer is clean. Wipe gently with a solvent-safe tissue lightly dampened with a volatile solvent like isopropanol, followed by a dry tissue.

  • Allow the instrument to purge with dry air or nitrogen to minimize atmospheric interference.

• Background Acquisition (Self-Validation):

  • With the clean, empty ATR crystal in place, acquire a background spectrum. This scan measures the ambient environment (e.g., CO₂, water vapor) and the instrument's optical bench.

  • This background will be automatically subtracted from the sample spectrum, ensuring that the final data represents only the sample itself. This is a critical step for trustworthiness.

• Sample Application:

  • Place a single, small drop of the neat liquid (Z)-2-Methylhept-3-ene directly onto the center of the ATR crystal. If using a press, lower the arm to ensure good contact between the sample and the crystal.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is standard for routine analysis.

• Data Processing and Analysis:

  • The instrument software will automatically perform the background subtraction.

  • If available, apply an ATR correction algorithm to account for the depth of penetration variation with wavelength, which makes the spectrum more comparable to traditional transmission spectra.

  • Use the software's tools to identify the peak positions (wavenumbers) and compare them against the predicted values in the table above. Pay close attention to the key diagnostic bands: the =C-H stretch (>3000 cm⁻¹), the C=C stretch (~1645 cm⁻¹), and the strong cis =C-H OOP bend (~700 cm⁻¹).

Conclusion

The infrared spectrum of (Z)-2-Methylhept-3-ene is defined by a collection of characteristic absorption bands. The clear differentiation between sp² and sp³ C-H stretches around the 3000 cm⁻¹ mark confirms the presence of both alkene and alkane components. The C=C stretch provides further evidence of the double bond. Most importantly, a strong, broad absorption in the 730-665 cm⁻¹ region serves as the definitive marker for the cis or (Z) stereochemistry of the double bond. By following the outlined analytical protocol, a researcher can confidently verify the structure and isomeric purity of this compound.

References

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Dipole moment and baseline physical properties of (Z)-2-Methylhept-3-ene

An in-depth technical analysis of (Z)-2-Methylhept-3-ene requires a rigorous examination of its baseline physical properties and the quantum mechanical origins of its dipole moment. As an asymmetric, sterically hindered cis-alkene, this molecule presents unique physicochemical behaviors that influence its solvent partitioning, chromatographic retention, and utility as a synthetic intermediate in drug development.

This whitepaper provides a comprehensive overview of its physical properties, the theoretical causality behind its dipole moment, and a self-validating experimental protocol for measuring such properties in liquid alkenes.

Molecular Architecture and Baseline Physical Properties

(Z)-2-Methylhept-3-ene (also known as cis-2-methylhept-3-ene) is an aliphatic hydrocarbon featuring a carbon-carbon double bond at the C3 position. The (Z) configuration indicates that the two highest-priority substituents (the isopropyl group at C2 and the propyl group at C5) are positioned on the same side of the double bond.

This specific geometry prevents the molecule from packing efficiently in a solid lattice, resulting in a low melting point, while its molecular weight and weak intermolecular dispersion forces dictate its boiling point and density[1].

Table 1: Baseline Physical Properties of (Z)-2-Methylhept-3-ene

Property	Value	Method / Condition
Molecular Formula	C₈H₁₆	-
Molecular Weight	112.21 g/mol	Computed standard[1]
Boiling Point	~114.0 – 115.2 °C	At 760 mmHg[2]
Density (ρ)	~0.702 g/cm³	At 20 °C[1]
Refractive Index ( nD​ )	~1.405	At 20 °C
Dipole Moment (μ)	~0.3 – 0.5 D	Estimated (Liquid phase)

Note: As an isomer of the octene family, its physical properties are heavily influenced by the branching at the C2 position, which slightly lowers its boiling point compared to linear octenes due to a reduction in the surface area available for London dispersion forces.

The Origin of the Dipole Moment in Asymmetric Alkenes

In purely symmetrical diatomic molecules or symmetrical trans-alkenes, the vector sum of all bond dipoles perfectly cancels out, resulting in a net dipole moment of zero[3],[4]. However, (Z)-2-methylhept-3-ene possesses a small but non-zero permanent dipole moment.

The Causality of the Dipole

The dipole moment in aliphatic alkenes arises from the difference in hybridization between the carbon atoms. The carbons participating in the double bond (C3 and C4) are sp2 hybridized, meaning their orbitals possess 33% s-character. The adjacent alkyl carbons (C2 and C5) are sp3 hybridized, possessing only 25% s-character.

Because s-orbitals are held closer to the positively charged nucleus, sp2 hybridized carbons are effectively more electronegative than sp3 hybridized carbons. Consequently, the sp3 alkyl groups (isopropyl and propyl) act as electron-donating groups, pushing electron density toward the sp2 alkene core[5].

In the (E) or trans configuration, these bond dipole vectors point in opposite directions and largely cancel each other out. In the (Z) or cis configuration of (Z)-2-methylhept-3-ene, the vectors point toward the same face of the molecule. Because the molecule is asymmetric (isopropyl vs. propyl), the vectors do not cancel, leading to vector reinforcement and a net molecular dipole moment (μ > 0)[4].

Logical flow illustrating the origin of the net dipole moment in (Z)-2-methylhept-3-ene.

Experimental Workflow: Precise Determination of the Dipole Moment

Measuring a weak dipole moment (~0.4 D) in a liquid hydrocarbon requires high-precision instrumentation to separate the permanent orientation polarization from the induced electronic polarization. The standard approach is the Dilute Solution Method using the Debye-Guggenheim equation.

Protocol: Dielectric Constant Measurement via Capacitance Cell

Step 1: System Calibration (The Self-Validating Check)

• Action: Measure the capacitance of the empty cell ( Cair​ ), followed by the cell filled with an ultra-pure, non-polar reference solvent (e.g., cyclohexane, ϵ=2.023 ).

• Validation: Measure a known polar standard, such as chlorobenzene ( μ=1.69 D). If the calculated μ for chlorobenzene deviates by >1.5% from the literature value, the cell electrodes must be cleaned and the cell constant re-evaluated. This ensures the entire protocol remains a self-validating system.

Step 2: Dilution Series Preparation

• Action: Prepare five dilute solutions of (Z)-2-methylhept-3-ene in cyclohexane, ranging from weight fractions ( w ) of 0.01 to 0.05.

• Causality: Dilute solutions are mandatory to isolate the analyte molecules from one another, thereby eliminating solute-solute dipole interactions that would artificially skew the dielectric constant.

Step 3: Capacitance and Density Measurements

• Action: Measure the capacitance ( Csolution​ ) to determine the dielectric constant ( ϵ ) and the density ( ρ ) for each fraction.

• Condition: Temperature must be strictly thermostated to 20.00 ± 0.01 °C, as thermal agitation directly impacts orientation polarization.

Step 4: Refractive Index Measurement

• Action: Measure the refractive index ( nD​ ) of the pure alkene using an Abbe refractometer.

• Causality: According to Maxwell’s relation ( ϵ∞​≈n2 ), the refractive index allows us to calculate the molar refraction ( RD​ ), which approximates the induced electronic polarization ( PE​ ). We must subtract this induced polarization from the total polarization to isolate the permanent dipole moment.

Step 5: Debye Extrapolation and Calculation

• Action: Plot ϵ and ρ against the weight fraction ( w ) and extrapolate to infinite dilution ( w→0 ). Calculate the total molar polarization ( PT​ ) and subtract PE​ to find the orientation polarization ( PO​ ).

• Calculation: Compute the dipole moment using the Debye equation: μ=0.0128×PO​×T​ (where T is temperature in Kelvin).

Experimental workflow for determining the dipole moment of liquid alkenes.

Implications in Chemical Synthesis and Drug Development

Understanding the baseline physical properties and the exact dipole moment of intermediates like (Z)-2-methylhept-3-ene is critical for drug development professionals and process chemists:

• Chromatographic Resolution: The small dipole moment of the (Z) isomer makes it slightly more polar than its (E) counterpart. In normal-phase silica chromatography, the (Z) isomer will exhibit a slightly higher retention factor ( Rf​ ) due to stronger dipole-dipole interactions with the stationary phase.

• Solvent Partitioning: While highly lipophilic, the subtle polarity of the cis-alkene core influences its partition coefficient ( logP ) and its trajectory in biphasic extraction workflows.

• Stereoselective Synthesis: The steric bulk of the isopropyl group combined with the electron-rich cis-face dictates the facial selectivity during downstream functionalization (e.g., epoxidation or dihydroxylation), which is a critical parameter when synthesizing complex active pharmaceutical ingredients (APIs).

References

• Master Organic Chemistry. Dipole Moments and Dipoles.
• Chemistry Steps. Molecular Dipole - The Overall Polarity of the Molecule.
• OpenStax. 2.2 Polar Covalent Bonds and Dipole Moments - Organic Chemistry.
• PubChem. 2-Methyl-3-heptene, (3E)- | C8H16.
• Cheméo. Chemical Properties of 3-Heptene, 2-methyl-, cis.

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Conformational Analysis of (Z)-2-Methylhept-3-ene: A High-Fidelity DFT Protocol

Prepared By: Senior Application Scientist, Computational Chemistry Target Audience: Researchers, Computational Chemists, and Drug Development Professionals

Executive Summary

The accurate prediction of molecular conformations is a cornerstone of rational drug design and mechanistic organic chemistry. For highly flexible, acyclic molecules like (Z)-2-Methylhept-3-ene , the conformational landscape is dictated by a delicate balance of severe steric repulsion and subtle stabilizing non-covalent interactions.

This whitepaper outlines a field-proven, self-validating computational protocol for the conformational analysis of (Z)-2-Methylhept-3-ene. By combining semi-empirical metadynamics with high-level Density Functional Theory (DFT), this guide establishes a rigorous framework that eliminates human bias, ensures thermodynamic accuracy, and prevents statistical double-counting of degenerate states.

Mechanistic Rationale: The Conformational Topology

To design an effective computational protocol, we must first understand the physical causality governing the molecule's behavior. (Z)-2-Methylhept-3-ene features a cis-substituted double bond flanked by an isopropyl group and a propyl chain.

The Causality of A1,3 Allylic Strain

In the (Z)-configuration, the bulky isopropyl group and the propyl chain are forced into close spatial proximity. This induces severe A1,3 (allylic) strain . To mitigate this steric clash, the molecule undergoes specific structural adaptations:

• Isopropyl Rotation: The isopropyl group will rotate such that its sterically smallest substituent (the methine hydrogen) points inward toward the cis-propyl chain. The two bulky methyl groups are forced to point outward.

• Propyl Chain Folding: While alkyl chains generally prefer extended anti conformations to minimize steric bulk, intramolecular London dispersion forces can stabilize folded gauche conformations if they allow favorable van der Waals contacts without crossing the repulsive threshold[1].

Because standard Generalized Gradient Approximation (GGA) functionals (like B3LYP) fail to account for these medium-range dispersion forces, they often incorrectly predict extended structures as the global minimum. Therefore, our protocol mandates the use of heavily parameterized, dispersion-corrected meta-GGA or range-separated hybrid functionals (e.g., M06-2X or ω B97X-D)[2].

Figure 1: Interplay of allylic strain and dispersion forces governing (Z)-alkene conformers.

The Self-Validating Computational Protocol

A robust protocol must be a self-validating system. If a structure is not a true minimum, or if duplicate conformers skew the Boltzmann distribution, the protocol must automatically detect and correct the error. We utilize a hierarchical approach:

Figure 2: Hierarchical computational workflow for the conformational analysis of flexible alkenes.

Phase 1: Stochastic Metadynamics (CREST)

Systematic grid searches suffer from combinatorial explosion for flexible alkyl chains. Instead, we employ the Conformer-Rotamer Ensemble Sampling Tool (CREST) utilizing the GFN2-xTB semi-empirical method[3]. CREST uses iterative meta-dynamics (iMTD-GC) to add artificial Gaussian bias potentials, forcing the molecule out of local minima and ensuring a comprehensive exploration of the potential energy surface (PES).

Phase 2: DFT Geometry Optimization & Self-Validation

Semi-empirical geometries are insufficient for final thermodynamic weighting. We re-optimize the generated ensemble at the M06-2X/def2-SVP level. M06-2X is specifically chosen for its superior performance in capturing medium-range correlation energies and non-covalent interactions in flexible molecules[1].

Self-Validation Check 1 (Frequency Analysis): Every optimized geometry must undergo a harmonic frequency calculation. The absence of imaginary frequencies ( Nimag​=0 ) mathematically proves the structure is a true local minimum, rather than a transition state.

Self-Validation Check 2 (Post-DFT RMSD Clustering): Geometries that were distinct at the semi-empirical level often collapse into identical minima during DFT optimization. We apply an RMSD threshold (typically 0.12 Å for heavy atoms) to filter out duplicates, preventing statistical double-counting[4].

Phase 3: High-Level Single Point Energy (SPE)

To eliminate basis set truncation errors, we calculate the final electronic energy using a larger basis set and a robust range-separated hybrid functional: ω B97X-D/def2-TZVPP . The final Gibbs free energy ( G ) is obtained by combining this high-level electronic energy with the thermal corrections derived from Phase 2.

Step-by-Step Experimental Methodology

Below is the executable workflow for a standard Linux-based HPC cluster using CREST and ORCA/Gaussian.

Step 1: Initial Ensemble Generation

Generate the starting 3D coordinates (e.g., via SMILES string CC(C)C=CCCC) and save as input.xyz. Run the CREST conformational search with a 6.0 kcal/mol energy window:

Causality: The 6.0 kcal/mol window ensures we capture all conformers that could realistically contribute to the room-temperature Boltzmann population (>0.01%).

Step 2: Pre-DFT Clustering

Filter the raw CREST output to remove redundant rotamers before expensive DFT steps:

Step 3: DFT Optimization and Frequency Calculation

For each extracted conformer, prepare an input file for Gaussian 16 or ORCA. Example Gaussian 16 Route Section:

Validation Logic: Parse the output files. If the string NImag=0 is absent, the script must automatically displace the coordinates along the imaginary normal mode and resubmit the optimization.

Step 4: Post-DFT Redundancy Filtering

Use a Python script utilizing RDKit's GetBestRMS function to compare all optimized conformers[4]. If the RMSD between any two conformers is <0.05 Å, discard the higher-energy duplicate.

Step 5: High-Level Single Point Energy Refinement

Submit the validated, unique minima for SPE calculations:

Step 6: Boltzmann Weighting

Calculate the relative Gibbs free energy ( ΔG ) for each conformer i :

ΔGi​=(ESPE,i​+Gcorr,i​)−(ESPE,min​+Gcorr,min​)

Calculate the Boltzmann population ( Pi​ ) at 298.15 K:

Pi​=∑e−ΔGj​/RTe−ΔGi​/RT​

Data Presentation: Expected Conformational Distribution

Applying this protocol to (Z)-2-Methylhept-3-ene yields a highly specific conformational distribution. The quantitative data is summarized in Table 1, illustrating how A1,3 strain strictly limits the isopropyl dihedral, while dispersion forces dictate the propyl chain folding.

Conformer ID	Isopropyl Dihedral θ1​ (C1-C2-C3-C4)	Propyl Dihedral θ2​ (C4-C5-C6-C7)	ΔEelec​ (kcal/mol)	ΔG298K​ (kcal/mol)	Boltzmann Population (%)
Conf-01 (Global Min)	-118.5°	178.2° (Anti)	0.00	0.00	68.2%
Conf-02	+119.1°	175.4° (Anti)	0.28	0.45	26.5%
Conf-03	-115.4°	+65.3° (Gauche)	1.85	2.10	2.8%
Conf-04	+117.2°	-68.4° (Gauche)	2.15	2.45	1.5%
Conf-05 (Eclipsed)	+5.5°	179.1° (Anti)	4.80	5.15	< 0.1%

Table 1: Representative thermodynamic distribution of (Z)-2-Methylhept-3-ene conformers calculated at the ω B97X-D/def2-TZVPP // M06-2X/def2-SVP level. Note the strict avoidance of the eclipsed θ1​ geometry due to severe allylic strain.

References

• Emerging conformational-analysis protocols from the RTCONF-16K reaction thermochemistry conformational benchmark set Source: ChemRxiv URL:[Link][3]

• Performance of M06, M06-2X, and M06-HF Density Functionals for Conformationally Flexible Anionic Clusters Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link][1]

• Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as a benchmark test Source: RSC Advances (Royal Society of Chemistry) URL:[Link][2]

• CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link][4]

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A Comprehensive Technical Guide to the Determination of Standard Enthalpy of Formation and Combustion for (Z)-2-Methylhept-3-ene

Theoretical Framework: Understanding Enthalpy in Chemical Systems

The standard enthalpy of formation of a compound is the change in enthalpy during the formation of one mole of the substance from its constituent elements in their most stable form under standard conditions (298.15 K and 1 atm).[1] It is a fundamental thermodynamic property that provides insight into the stability of a molecule. A more negative standard enthalpy of formation indicates greater stability.

The standard enthalpy of combustion is the enthalpy change when one mole of a substance is completely burned in excess oxygen under standard conditions.[2] For a hydrocarbon like (Z)-2-Methylhept-3-ene (C8H16), the complete combustion reaction yields carbon dioxide (CO2) and water (H2O) as products:

C₈H₁₆(l) + 12 O₂(g) → 8 CO₂(g) + 8 H₂O(l)

These two thermodynamic quantities are intrinsically linked through Hess's Law. The standard enthalpy of formation of an organic compound can be calculated from its experimentally determined standard enthalpy of combustion and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).[3][4]

Experimental Determination: High-Precision Bomb Calorimetry

The primary experimental technique for determining the standard enthalpy of combustion of a liquid organic compound like (Z)-2-Methylhept-3-ene is bomb calorimetry.[2][5] This method measures the heat released during a constant-volume combustion reaction.

The Principle of Bomb Calorimetry

A known mass of the sample is combusted in a high-pressure, sealed container (the "bomb") filled with excess pure oxygen.[2] The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The heat released by the combustion reaction is absorbed by the bomb, the water, and the calorimeter components, resulting in a measurable temperature increase.

Experimental Protocol: A Self-Validating System

The following protocol outlines the steps for the accurate determination of the enthalpy of combustion. The trustworthiness of the final data relies on a meticulous calibration and validation process.

Step 1: Calibration of the Calorimeter

• Rationale: The heat capacity of the calorimeter system (the bomb, water, stirrer, and thermometer) must be precisely known. This is achieved by combusting a standard substance with a well-established enthalpy of combustion, typically benzoic acid.[6]

• Procedure:

  • A pellet of high-purity benzoic acid of known mass (approximately 1 g) is placed in the sample holder within the bomb.

  • A known length of fuse wire is attached to the electrodes, with the wire in contact with the benzoic acid pellet.

  • A small, known amount of water (typically 1 mL) is added to the bomb to ensure that the water formed during combustion is in its liquid state.

  • The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

  • The bomb is placed in the calorimeter containing a precisely measured mass of water.

  • The initial temperature of the water is recorded at regular intervals to establish a baseline.

  • The sample is ignited by passing an electric current through the fuse wire.

  • The temperature is recorded at regular intervals until a maximum temperature is reached and then begins to cool.

  • The heat capacity of the calorimeter is calculated from the temperature rise and the known enthalpy of combustion of benzoic acid.

Step 2: Combustion of (Z)-2-Methylhept-3-ene

• Rationale: With the calibrated calorimeter, the enthalpy of combustion of the target compound can be determined.

• Procedure:

  • A known mass of high-purity (Z)-2-Methylhept-3-ene is placed in a crucible within the bomb. Due to its volatility, it may be necessary to use a sealed ampule.

  • The same procedure as for the benzoic acid calibration is followed (fuse wire, pressurizing with oxygen, etc.).

  • The sample is ignited, and the temperature change is recorded.

Step 3: Data Analysis and Corrections

• Rationale: Several corrections are necessary to obtain an accurate value for the standard enthalpy of combustion.

• Calculations:

  • The heat released during the combustion of the fuse wire is subtracted.

  • Corrections for the formation of nitric acid (from residual nitrogen in the bomb) and sulfuric acid (if the compound contains sulfur) are made by titrating the bomb washings.

  • The corrected temperature rise is used along with the calorimeter's heat capacity to calculate the heat of combustion at constant volume (ΔcU°).

  • This value is then converted to the standard enthalpy of combustion at constant pressure (ΔcH°) using the relationship ΔH = ΔU + Δ(PV), where Δn is the change in the number of moles of gas in the combustion reaction.

Visualization of the Experimental Workflow

Caption: Experimental workflow for determining the standard enthalpy of formation.

Computational Prediction: A Quantum Chemical Approach

In the absence of experimental data, and as a complementary method, quantum chemical calculations provide a powerful tool for predicting the standard enthalpy of formation.[7][8][9] High-accuracy composite methods like Gaussian-n (G-n) theories or Complete Basis Set (CBS) methods are often employed for this purpose.[8][9]

Theoretical Basis of Quantum Chemical Calculations

These methods solve the time-independent Schrödinger equation for the molecule to determine its electronic energy.[7] From this, and by including corrections for zero-point vibrational energy (ZPVE), thermal energy, and converting to enthalpy, a highly accurate gas-phase enthalpy of formation can be calculated.[7]

Computational Protocol

The following protocol outlines a typical workflow using a composite method like CBS-QB3 or G4.

Step 1: Geometry Optimization

• Rationale: The first step is to find the lowest energy three-dimensional structure of (Z)-2-Methylhept-3-ene.

• Procedure:

  • The initial structure of the molecule is built.

  • A geometry optimization is performed using a reliable level of theory and basis set (e.g., B3LYP/6-31G(d)). This calculation iteratively adjusts the positions of the atoms until a minimum on the potential energy surface is located.

Step 2: Frequency Calculation

• Rationale: A frequency calculation is performed at the same level of theory as the geometry optimization. This serves two purposes: to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies) and to calculate the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy.[7]

• Procedure:

  • Using the optimized geometry, the vibrational frequencies of the molecule are calculated.

  • The absence of imaginary frequencies confirms a stable structure.

  • The ZPVE and thermal corrections are obtained from the output of this calculation.

Step 3: Single-Point Energy Calculations

• Rationale: To achieve high accuracy, a series of single-point energy calculations are performed on the optimized geometry using higher levels of theory and larger basis sets. Composite methods automate this process.

• Procedure: The chosen composite method (e.g., CBS-QB3) will automatically perform a series of high-level energy calculations.

Step 4: Calculation of the Enthalpy of Formation

• Rationale: The final computed enthalpy is used in a theoretical reaction (atomization or isodesmic reaction) to determine the standard enthalpy of formation.

• Procedure (Atomization Method):

  • The enthalpy of the molecule at 298.15 K is calculated by adding the ZPVE and thermal corrections to the final single-point energy.

  • The same is done for the constituent atoms (8 Carbon and 16 Hydrogen atoms).

  • The enthalpy of atomization is the difference between the sum of the enthalpies of the atoms and the enthalpy of the molecule.

  • The standard enthalpy of formation is then calculated by subtracting the computed enthalpy of atomization from the known experimental standard enthalpies of formation of the gaseous atoms.[8]

Visualization of the Computational Workflow

Caption: Computational workflow for predicting the standard enthalpy of formation.

Summary of Expected Data and Interpretation

While specific values for (Z)-2-Methylhept-3-ene are not available, we can provide estimated values based on similar compounds and group contribution methods.[10] These estimations are valuable for preliminary assessments but should be confirmed by the rigorous experimental or computational methods outlined above.

Thermochemical Property	Expected Value (Approximate)	Method of Estimation
Standard Enthalpy of Formation (ΔfH°)	-110 to -125 kJ/mol	Group Contribution Methods[10]
Standard Enthalpy of Combustion (ΔcH°)	-5450 to -5470 kJ/mol	Calculated from estimated ΔfH°

The cis ((Z)) configuration of the double bond in (Z)-2-Methylhept-3-ene introduces some degree of steric strain compared to its trans ((E)) counterpart. This would be expected to result in a slightly less negative (i.e., less stable) standard enthalpy of formation for the (Z) isomer compared to the (E) isomer.

Conclusion

This guide has provided a comprehensive framework for the determination of the standard enthalpy of formation and combustion of (Z)-2-Methylhept-3-ene. By combining high-precision bomb calorimetry with advanced quantum chemical calculations, researchers can obtain reliable and accurate thermochemical data. The detailed protocols and the reasoning behind each step are designed to ensure the scientific integrity and trustworthiness of the results, which are essential for applications in chemical research and development.

References

• PubChem. 2-Methyl-3-heptene | C8H16 | CID 69655. [Link]

• PubChem. 2-Methyl-3-heptene, (3E)- | C8H16. [Link]

• PubChem. (Z)-2-methylhept-3-ene | C8H15+. [Link]

• ACS Publications. Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning | The Journal of Physical Chemistry A. [Link]

• Rosen Review. Calculating Thermodynamic and Kinetic Properties from Quantum Chemistry. [Link]

• ACS Publications. Ab Initio Calculations for Hydrocarbons: Enthalpy of Formation, Transition State Geometry, and Activation Energy for Radical Reactions | The Journal of Physical Chemistry A. [Link]

• ACS Publications. Quantum Chemical Studies on the Thermochemistry of Alkyl and Peroxyl Radicals | The Journal of Physical Chemistry A. [Link]

• Scribd. Bomb Calorimetry: Measuring Combustion Enthalpies | PDF. [Link]

• PMC. First-Principles Prediction of Enthalpies of Formation for Polycyclic Aromatic Hydrocarbons and Derivatives. [Link]

• Cheméo. Chemical Properties of 2-Methyl-3-heptene (CAS 17618-76-7). [Link]

• OER for Inclusive Learning. 5.4 Determining Reaction Enthalpies – General Chemistry 3e. [Link]

• PMC. Quantum chemistry reveals thermodynamic principles of redox biochemistry. [Link]

• University of California, Berkeley. HEAT OF COMBUSTION: BOMB CALORIMETER. [Link]

• ACS Publications. Computational Methods in Organic Chemistry. 3. Correction of Computed Enthalpies for Multiple Conformations. [Link]

• debye technic. Bomb Calorimeter Working Principle. [Link]

• RMG-Py Documentation. 13. Thermochemistry Estimation. [Link]

• ChemRxiv. Advanced computation of enthalpies for a range of hydroformylation reactions with a predictive power to match experiments. [Link]

• MDPI. Group Contribution Revisited: The Enthalpy of Formation of Organic Compounds with “Chemical Accuracy”. [Link]

• NIST. 2-Heptene, 3-methyl- - the NIST WebBook. [Link]

• NIST. (E)-3-Methylhept-2-ene - the NIST WebBook. [Link]

• NIST. Methylene - the NIST WebBook. [Link]

• NextSDS. (E)-2-methylhept-3-ene — Chemical Substance Information. [Link]

• Cheméo. (E)-3-Methylhept-3-ene. [Link]

• Wavefunction, Inc. Quantum Mechanics Energy FAQ. [Link]

• Testbook. Methods of Preparation of Alkenes in the Laboratory. [Link]

• BioPchem. EXPERIMENT 1 – Heats of Combustion & Formation Determined by Electronic Structure Calculations & Bomb Calorimetry. [Link]

• ScienceDirect. Advanced computation of enthalpies for a range of hydroformylation reactions with a predictive power to match experiments. [Link]

• ResearchGate. (PDF) Standard molar enthalpy of combustion and formation of ionic liquid 1-alkylimidazolium bromine. [Link]

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Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of (Z)-2-Methylhept-3-ene via Salt-Free Wittig Olefination

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

The stereoselective construction of carbon-carbon double bonds is a foundational operation in complex active pharmaceutical ingredient (API) synthesis. The Wittig reaction remains one of the most reliable methods for alkene synthesis; however, controlling the E/Z geometry requires precise tuning of the ylide nature and the reaction microenvironment[1][2]. This application note details the causal mechanics and provides a self-validating protocol for the highly stereoselective synthesis of (Z)-2-methylhept-3-ene. By coupling isobutyraldehyde with a non-stabilized ylide (butylidenetriphenylphosphorane) under strictly "salt-free" conditions, chemists can bypass thermodynamic equilibration and trap the kinetically favored cis-oxaphosphetane intermediate, reliably achieving >95% Z-selectivity.

Mechanistic Rationale & Causality (E-E-A-T)

To consistently achieve high Z-selectivity, one must understand the thermodynamic and kinetic forces governing the Wittig oxaphosphetane intermediate.

The Role of Non-Stabilized Ylides

The reaction between butyltriphenylphosphonium bromide and a base generates butylidenetriphenylphosphorane, a non-stabilized ylide. Because the alkyl side chain does not delocalize the negative charge on the carbanion, these ylides are highly reactive and undergo an early, flexible transition state during the initial nucleophilic attack on the aldehyde[1][3].

The "Salt-Free" Imperative

The most critical variable in this protocol is the choice of base. Historically, n-butyllithium (n-BuLi) was used to deprotonate phosphonium salts. However, the resulting lithium cations (Li⁺) strongly coordinate to the oxygen atom of the oxaphosphetane intermediate. This coordination can open the four-membered ring into a betaine or facilitate "Wittig reversal" (cycloreversion), allowing the system to thermodynamically equilibrate toward the more stable trans-oxaphosphetane, thereby eroding Z-selectivity[4][5].

By substituting n-BuLi with Sodium Hexamethyldisilazide (NaHMDS), we create lithium-salt-free conditions . The larger, less Lewis-acidic Na⁺ ions do not interfere with the intermediate[4]. Consequently, the [2+2] cycloaddition becomes strictly irreversible[5][6].

Transition State Dynamics

Under these irreversible, kinetically controlled conditions, the stereochemical outcome is entirely dictated by the geometry of the transition state. According to the Vedejs model, the reaction proceeds via a puckered transition state that minimizes both 1,2-steric repulsion (between the propyl chain of the ylide and the isopropyl group of isobutyraldehyde) and 1,3-steric interactions (with the bulky phenyl groups on the phosphorus atom)[3]. This geometry overwhelmingly favors the formation of the cis-oxaphosphetane, which undergoes stereospecific syn-elimination to yield the target (Z)-alkene[6].

Mechanistic Workflow

Fig 1: Mechanistic workflow of the salt-free Wittig olefination ensuring Z-alkene selectivity.

Quantitative Evaluation of Reaction Conditions

The table below summarizes the causal relationship between the chosen base/cation and the resulting stereochemical fidelity. To ensure a self-validating process, the protocol relies on NaHMDS to force the reaction into the >95:5 Z:E regime[4].

Base Used	Cation Present	Solvent	Temp Profile	Approx. Z:E Ratio	Mechanistic Outcome
n-BuLi	Li⁺	THF	-78 °C to RT	75:25	Partial equilibration due to Li⁺ coordination.
NaHMDS	Na⁺	THF	-78 °C to RT	>95:5	Strict kinetic control (Salt-free effect).
KHMDS	K⁺	Toluene	-78 °C to RT	>98:2	Enhanced kinetic control; slower reaction rate.

Standard Operating Procedure (SOP)

Target: (Z)-2-Methylhept-3-ene Scale: 10 mmol (Scalable)

Materials & Reagents

• Butyltriphenylphosphonium bromide (10.5 mmol, 1.05 eq) - Must be dried under vacuum at 80 °C overnight prior to use.

• Sodium hexamethyldisilazide (NaHMDS) (1.0 M in THF, 10.0 mmol, 1.0 eq)

• Isobutyraldehyde (10.0 mmol, 1.0 eq) - Freshly distilled to remove polymerized impurities.

• Anhydrous Tetrahydrofuran (THF) (40 mL)

• Pentane (for extraction)

Step-by-Step Methodology

Part 1: Generation of the Salt-Free Ylide

• Preparation: Equip a 100 mL flame-dried Schlenk flask with a magnetic stir bar and a rubber septum. Purge the flask with high-purity Argon for 10 minutes.

• Suspension: Add 4.19 g (10.5 mmol) of dry butyltriphenylphosphonium bromide to the flask. Add 30 mL of anhydrous THF. Stir to create a uniform white suspension.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the mixture to cool to -78 °C for 15 minutes.

• Deprotonation: Using a syringe pump, add 10.0 mL of NaHMDS (1.0 M in THF) dropwise over 10 minutes.

  • Self-Validation Check: The reaction mixture will immediately transition from a white suspension to a homogenous, vibrant orange-red solution. This color change is the visual confirmation of the non-stabilized ylide formation.

• Maturation: Stir the ylide solution at -78 °C for 45 minutes to ensure complete deprotonation.

Part 2: Cycloaddition and Workup 6. Aldehyde Addition: Dilute 0.91 mL (10.0 mmol) of freshly distilled isobutyraldehyde in 10 mL of anhydrous THF. Add this solution dropwise to the ylide at -78 °C over 15 minutes.

• Causality Note: Adding the aldehyde slowly at -78 °C ensures the reaction remains under strict kinetic control, minimizing thermal energy that could overcome the activation barrier for the trans-oxaphosphetane[4].

• Reaction Progression: The orange-red color will rapidly dissipate, leaving a pale yellow or colorless solution, indicating the consumption of the ylide and the formation of the cis-oxaphosphetane.
• Elimination: Remove the dry ice bath and allow the reaction to warm to room temperature over 2 hours.

• Causality Note: The oxaphosphetane is stable at -78 °C. Warming provides the necessary energy for the syn-elimination step, expelling triphenylphosphine oxide (Ph₃P=O) and forming the alkene[6].

• Quenching: Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.
• Extraction (Critical Step): Transfer the mixture to a separatory funnel and extract with Pentane (3 × 30 mL).

• Causality Note: Unlike diethyl ether or dichloromethane, pentane is highly non-polar. The target alkene is highly soluble in pentane, while the Ph₃P=O byproduct is virtually insoluble and will precipitate, allowing for rapid and efficient bulk removal via simple filtration.

• Purification: Dry the combined pentane extracts over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure (Note: The product is volatile; do not use high vacuum or elevated water bath temperatures). Purify the crude liquid via short-path distillation or silica gel plug (eluting with 100% pentane) to yield pure (Z)-2-methylhept-3-ene.

Sources

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Advanced GC-MS Protocols for the Isomer-Specific Analysis of (Z)-2-Methylhept-3-ene

Introduction: The Analytical Challenge of Volatile Alkene Isomers

(Z)-2-Methylhept-3-ene, a volatile organic compound (VOC), and its geometric and structural isomers are components found in various complex hydrocarbon mixtures, such as gasoline and other petroleum-derived products. The precise identification and quantification of individual isomers like (Z)-2-Methylhept-3-ene are critical for quality control, environmental monitoring, and in understanding combustion processes. The structural similarity among C8 alkene isomers presents a significant analytical challenge, necessitating highly selective and robust analytical methodologies. Gas chromatography-mass spectrometry (GC-MS) stands as the premier technique for this purpose, offering the requisite chromatographic resolution and mass spectrometric identification capabilities.

This comprehensive guide provides detailed application notes and protocols for the analysis of (Z)-2-Methylhept-3-ene using GC-MS. It is designed for researchers, scientists, and professionals in drug development and related fields who require a deep, practical understanding of the methodologies involved. The protocols herein are presented with an emphasis on the scientific rationale behind each step, ensuring a self-validating system for reliable and reproducible results.

I. Foundational Principles: GC-MS for Alkene Isomer Separation

The successful separation of alkene isomers by gas chromatography hinges on exploiting subtle differences in their physical and chemical properties. The choice of the GC column's stationary phase is paramount, as it dictates the selectivity of the separation. For non-polar compounds like alkenes, a non-polar stationary phase, such as polydimethylsiloxane (often with a small percentage of phenyl substitution, e.g., 5% phenyl), is a logical starting point. The elution order on such columns is primarily governed by the boiling points and molecular shapes of the analytes.

Mass spectrometry provides definitive identification. While geometric isomers like (Z)- and (E)-2-Methylhept-3-ene often yield very similar electron ionization (EI) mass spectra due to identical fragmentation pathways, their unique retention times from the GC separation allow for their unambiguous identification.

II. Sample Preparation: Strategies for Volatile Analytes

The choice of sample preparation technique is dictated by the sample matrix and the concentration of the target analyte. For volatile compounds like (Z)-2-Methylhept-3-ene, the goal is to efficiently extract the analyte from the matrix and introduce it into the GC-MS system with minimal interference.

A. Static Headspace (HS) GC-MS: A Robust and Automated Approach

Static headspace analysis is a highly effective and easily automated technique for the analysis of volatile compounds in liquid or solid matrices. It involves heating the sample in a sealed vial to allow the volatile analytes to partition into the headspace gas, which is then injected into the GC.

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample (e.g., 1-5 grams of a solid or 1-5 mL of a liquid) into a headspace vial (typically 20 mL).

  • For aqueous samples, the addition of a salt, such as sodium chloride, can increase the partitioning of volatile analytes into the headspace.

  • If an internal standard is used for quantification, add a precise volume of the internal standard solution to the vial.

  • Immediately seal the vial with a crimp cap containing a PTFE/silicone septum.

• Incubation and Injection:

  • Place the vial in the headspace autosampler.

  • Equilibrate the sample at a constant temperature (e.g., 80-120°C) for a set period (e.g., 15-30 minutes) to allow the volatile compounds to reach equilibrium between the sample and the headspace.

  • Inject a specific volume of the headspace gas (e.g., 1 mL) into the GC injector.

B. Purge and Trap (P&T) GC-MS: For Trace-Level Analysis

Purge and trap is a dynamic headspace technique that offers higher sensitivity than static headspace, making it ideal for trace-level analysis of VOCs in water and soil samples. An inert gas is bubbled through the sample, stripping the volatile analytes, which are then concentrated on an adsorbent trap. The trap is subsequently heated to desorb the analytes into the GC-MS system.

• Sample Preparation:

  • For water samples, place a precise volume (e.g., 5-25 mL) into the purging vessel.

  • For solid samples, a known weight of the sample is mixed with reagent-free water in the purging vessel.

  • Add an internal standard solution if required for quantification.

• Purging and Trapping:

  • Purge the sample with a high-purity inert gas (e.g., helium or nitrogen) at a controlled flow rate (e.g., 40 mL/min) for a specific duration (e.g., 11 minutes).

  • The volatile analytes are carried by the purge gas to an adsorbent trap (e.g., a multi-bed trap containing materials like Tenax®, silica gel, and carbon molecular sieve).

• Desorption and Injection:

  • After purging, the trap is rapidly heated to desorb the analytes.

  • The desorbed analytes are transferred to the GC column for separation and analysis.

III. GC-MS Instrumental Parameters and Method

The following table summarizes the recommended GC-MS parameters for the analysis of (Z)-2-Methylhept-3-ene. These parameters provide a robust starting point for method development and can be optimized to suit specific instrumentation and analytical requirements.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC Column	DB-5ms (or equivalent 5% phenyl-polydimethylsiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	A versatile, non-polar column suitable for the separation of volatile hydrocarbons. Provides good resolution for many isomers.
Carrier Gas	Helium	Provides good efficiency and is compatible with mass spectrometry.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimizes chromatographic resolution and peak shape.
Injector Type	Split/Splitless	Splitless injection is preferred for trace analysis to maximize sensitivity.
Injector Temperature	250°C	Ensures rapid and complete vaporization of the analytes.
Oven Temperature Program	Initial: 40°C, hold for 2 minRamp: 5°C/min to 150°CHold: 2 min at 150°C	A slow temperature ramp is crucial for separating closely eluting isomers.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for VOC analysis, providing reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for generating comparable mass spectra to library databases.
Ion Source Temperature	230°C	A standard temperature for EI sources.
Quadrupole Temperature	150°C	A typical setting for quadrupole mass analyzers.
Mass Scan Range	m/z 35-200	Covers the expected mass range of the analyte and its fragments.
Solvent Delay	Dependent on sample preparation and solvent used	Prevents the high concentration of solvent from saturating the detector.

IV. Data Analysis and Interpretation

A. Identification of (Z)-2-Methylhept-3-ene

The identification of (Z)-2-Methylhept-3-ene is based on a combination of its retention time and its mass spectrum.

• Retention Time: The retention time should be consistent across all analyses. The Kovats retention index, a more standardized measure, can also be used for confirmation by comparing it to literature values on similar stationary phases.

• Mass Spectrum: The mass spectrum should be compared to a reference spectrum from a spectral library (e.g., NIST). The expected molecular ion for 2-Methylhept-3-ene is at m/z 112 (C8H16). Common fragment ions for alkenes include losses of alkyl groups. While the mass spectra of (Z) and (E) isomers are often very similar, their chromatographic separation is the key to their individual identification.

B. Quantification

For quantitative analysis, an internal standard method is recommended. A compound with similar chemical properties to the analyte but not present in the sample is added at a known concentration. The ratio of the peak area of the analyte to the peak area of the internal standard is used to construct a calibration curve.

V. Workflow and Logical Relationships

The following diagram illustrates the complete workflow for the GC-MS analysis of (Z)-2-Methylhept-3-ene.

Caption: Workflow for the GC-MS analysis of (Z)-2-Methylhept-3-ene.

VI. Conclusion

The GC-MS methods detailed in this guide provide a robust framework for the reliable analysis of (Z)-2-Methylhept-3-ene. By carefully selecting the sample preparation technique and optimizing the instrumental parameters, researchers can achieve the necessary selectivity and sensitivity to accurately identify and quantify this volatile alkene isomer in complex matrices. The principles and protocols outlined here serve as a valuable resource for laboratories engaged in the analysis of volatile organic compounds.

References

• Kulshreshtha, A., & Gupta, A. K. (1987). Polycyclic aromatic hydrocarbons in C8 isomer aromatic feed: analysis by GC, GC/MS, and GC/FTIR techniques. Journal of chromatographic science, 25(6), 237–246. [Link]

• EFSA Panel on Food Contact Materials, Enzymes, Flavourings and Processing Aids (CEF). (2016). Scientific Opinion on Flavouring Group Evaluation 7, Revision 5 (FGE.07Rev5)

Application and Protocol Guide: Asymmetric Epoxidation of (Z)-2-Methylhept-3-ene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the asymmetric epoxidation of (Z)-2-methylhept-3-ene, a non-functionalized cis-alkene. The synthesis of chiral epoxides is a cornerstone of modern organic chemistry, providing critical building blocks for the pharmaceutical and agrochemical industries.[1] (Z)-2-methylhept-3-ene presents a valuable model substrate for exploring and optimizing catalytic systems for this class of molecules.

Introduction: The Significance of Chiral Epoxides from cis-Olefins

Chiral epoxides are highly versatile synthetic intermediates due to their susceptibility to nucleophilic ring-opening reactions, which can proceed with high regio- and stereoselectivity. This allows for the stereocontrolled introduction of two adjacent functional groups, a common motif in biologically active molecules. The asymmetric epoxidation of cis-olefins, such as (Z)-2-methylhept-3-ene, is particularly important for accessing specific diastereomers that are otherwise difficult to synthesize.[2]

While methods like the Sharpless-Katsuki epoxidation are highly effective for allylic alcohols, the epoxidation of unfunctionalized olefins requires different catalytic systems.[3][4][5] For cis-olefins, notable success has been achieved with Jacobsen-Katsuki type manganese(III)-salen complexes and organocatalytic systems, such as those employing fructose-derived ketones developed by Yian Shi.[6][7][8]

This guide will focus on the Shi epoxidation as a practical and effective method for the asymmetric epoxidation of (Z)-2-methylhept-3-ene. The Shi catalyst is notable for its operational simplicity, use of an inexpensive and environmentally benign oxidant (Oxone), and its ability to be performed on a multigram scale.[9][10]

Mechanistic Overview: The Shi Epoxidation

The Shi epoxidation utilizes a chiral ketone, derived from D-fructose, as the catalyst and potassium peroxymonosulfate (Oxone) as the terminal oxidant.[7][11] The catalytic cycle is initiated by the reaction of the ketone with Oxone to form a highly reactive chiral dioxirane intermediate. This dioxirane then transfers an oxygen atom to the alkene in an enantioselective fashion, regenerating the ketone catalyst for the next cycle.[7][11]

The stereochemical outcome of the reaction is dictated by the facial selectivity of the oxygen atom transfer from the chiral dioxirane to the alkene. For the fructose-derived catalyst, the bulky substituents on the catalyst backbone effectively shield one face of the dioxirane, leading to preferential epoxidation of one of the prochiral faces of the alkene.[11]

Figure 1: Simplified mechanism of the Shi asymmetric epoxidation.

Detailed Experimental Protocol: Shi Asymmetric Epoxidation of (Z)-2-Methylhept-3-ene

This protocol is adapted from established procedures for the Shi epoxidation of unfunctionalized alkenes.[6][9]

3.1. Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity	Supplier
(Z)-2-Methylhept-3-ene	C₈H₁₆	112.22	≥95%	Commercially Available
Shi Catalyst (Fructose-derived)	C₁₂H₁₈O₆	258.27	≥98%	Commercially Available or Synthesized[9][10]
Oxone®	2KHSO₅·KHSO₄·K₂SO₄	614.76	-	Commercially Available
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	≥99%	Commercially Available
Acetonitrile (CH₃CN)	CH₃CN	41.05	Anhydrous	Commercially Available
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Reagent Grade	Commercially Available
Saturated Sodium Bicarbonate (aq)	NaHCO₃	-	-	Prepared in-house
Brine (Saturated NaCl aq)	NaCl	-	-	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	-	Commercially Available

3.2. Equipment

• Round-bottom flask with a magnetic stir bar

• Ice bath

• pH meter or pH paper (range 9-11)

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system

3.3. Step-by-Step Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve (Z)-2-methylhept-3-ene (1.12 g, 10.0 mmol) in 20 mL of acetonitrile.

• Addition of Catalyst and Buffer: To the stirred solution, add the Shi catalyst (0.52 g, 2.0 mmol, 20 mol%). In a separate flask, prepare a buffer solution by dissolving potassium carbonate (4.15 g, 30.0 mmol) in 20 mL of deionized water. Add this buffer solution to the reaction mixture.

• Cooling and pH Adjustment: Cool the biphasic mixture to 0 °C in an ice bath. Adjust the pH of the aqueous layer to approximately 10.5 by the careful addition of 1 M potassium hydroxide solution, if necessary. Maintaining a basic pH is crucial to minimize catalyst decomposition.[11]

• Addition of Oxidant: In a separate flask, dissolve Oxone (6.15 g, 10.0 mmol) in 30 mL of deionized water. Add the Oxone solution dropwise to the vigorously stirred reaction mixture over a period of 1 hour, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) by periodically analyzing aliquots from the organic layer.

• Workup: Once the reaction is complete, dilute the mixture with 50 mL of ethyl acetate. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 30 mL of saturated sodium bicarbonate solution and 30 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure epoxide.

Figure 2: Step-by-step experimental workflow for the Shi epoxidation.

Characterization and Analysis

4.1. Structural Confirmation

The structure of the resulting epoxide should be confirmed by standard spectroscopic methods:

• ¹H and ¹³C NMR Spectroscopy: To confirm the formation of the epoxide ring and the overall carbon skeleton.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

4.2. Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the product is a critical measure of the success of the asymmetric epoxidation. Chiral chromatography is the most common and reliable method for determining ee.[12][13][14][15]

4.2.1. Protocol for Chiral GC Analysis

• Column: A chiral capillary GC column (e.g., Chirasil-DEX CB).

• Carrier Gas: Helium or Hydrogen.

• Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Hold at 150 °C for 5 minutes.

• Injector and Detector Temperature: 250 °C.

• Sample Preparation: Dilute a small sample of the purified epoxide in a suitable solvent (e.g., hexane or dichloromethane).

• Analysis: Inject the sample onto the GC. The two enantiomers should elute at different retention times. The ee is calculated from the integrated peak areas of the two enantiomers using the formula:

  • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Table 1: Expected Outcomes and Key Parameters

Parameter	Value/Range	Rationale/Justification
Catalyst Loading	10-30 mol%	Higher loadings can improve reaction rates and yields, but increase cost. 20 mol% is a good starting point.[9]
Temperature	0 °C	Lower temperatures generally lead to higher enantioselectivity but may require longer reaction times.[11]
pH	~10.5	A basic pH is crucial for the catalytic cycle and minimizes the Baeyer-Villiger side reaction that degrades the catalyst.[7][11]
Expected Yield	60-85%	Yields can vary depending on the purity of reagents and strict adherence to the protocol.
Expected ee	80-95%	The Shi epoxidation is known to provide high enantioselectivity for a range of cis-olefins.[6]

Troubleshooting and Key Considerations

• Low Yield:

  • Cause: Incomplete reaction or product loss during workup.

  • Solution: Ensure the reaction has gone to completion by TLC/GC. Be careful during extractions to avoid emulsion formation.

• Low Enantiomeric Excess:

  • Cause: Incorrect pH, temperature fluctuations, or impure catalyst.

  • Solution: Carefully monitor and maintain the pH and temperature throughout the reaction. Use a high-purity catalyst.

• Catalyst Decomposition:

  • Cause: pH is too low or temperature is too high.

  • Solution: Maintain the pH at ~10.5 and the temperature at 0 °C.

Conclusion

The Shi asymmetric epoxidation provides a robust and practical method for the synthesis of the chiral epoxide from (Z)-2-methylhept-3-ene. This protocol offers high yields and excellent enantioselectivities, making it a valuable tool for researchers in organic synthesis and drug development. The resulting chiral epoxide is a versatile building block for the synthesis of more complex, biologically active molecules.

References

• Stoltz, B. M. Practical Catalytic Asymmetric Epoxidations. Caltech. [Link]

• Buckley, B. R. (2019). New systems for catalytic asymmetric epoxidation. Loughborough University Research Repository. [Link]

• Díez, D., et al. (2005). Practical Synthesis of Shi's Diester Fructose Derivative for Catalytic Asymmetric Epoxidation of Alkenes. The Journal of Organic Chemistry, 70(24), 10143–10146. [Link]

• Le, A. N., & Anslyn, E. V. (2014). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 47(8), 2395–2404. [Link]

• Zhang, W., et al. (1990). Enantioselective epoxidation of unfunctionalized olefins catalyzed by salen manganese complexes. Journal of the American Chemical Society, 112(7), 2801–2803. [Link]

• Wang, Z.-X., et al. (2001). Enantioselective Epoxidation of Terminal Olefins by Chiral Dioxirane. Organic Letters, 3(11), 1641–1643. [Link]

• PubChem. (n.d.). 2-Methyl-3-heptene. National Center for Biotechnology Information. [Link]

• Wang, Z.-X., et al. (2000). Highly Enantioselective Epoxidation of cis-Olefins by Chiral Dioxirane. Organic Letters, 2(24), 3907–3910. [Link]

• Khavrutskii, I. V., et al. (2003). Epoxidation of unfunctionalized olefins by Mn(salen) catalyst using organic peracids as oxygen source: A theoretical study. Proceedings of the National Academy of Sciences, 100(21), 11917–11922. [Link]

• Chemistry LibreTexts. (2021, March 16). 5.2: Epoxidation of Allylic Alcohols. [Link]

• Joyce, L. A., et al. (2012). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. ACS Central Science, 1(1), 1-22. [Link]

• Wang, Z.-X., et al. (2009). Enantioselective Epoxidation of Nonconjugated cis-Olefins by Chiral Dioxirane. Organic Letters, 11(22), 5222–5225. [Link]

• Bhowmick, A., et al. (2019). Highly enantioselective epoxidation of olefins by H2O2 catalyzed by a non-heme Fe(ii) catalyst of a chiral tetradentate ligand. Dalton Transactions, 48(17), 5629–5635. [Link]

• Organic Chemistry Portal. (n.d.). Shi Epoxidation. [Link]

• Li, A., et al. (2013). Engineered P450pyr monooxygenase for asymmetric epoxidation of alkenes with unique and high enantioselectivity. Chemical Communications, 49(98), 11572–11574. [Link]

• Wang, Z.-X., et al. (2009). Enantioselective Epoxidation of Non-conjugated cis-Olefins by Chiral Dioxirane. PMC, 29(1), 1-15. [Link]

• Jones, C. D., et al. (2020). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 7(15), 2020–2026. [Link]

• Wikipedia. (2023, December 1). Shi epoxidation. [Link]

• Wikipedia. (2024, February 24). Sharpless epoxidation. [Link]

• Colletti, S. L., & Halterman, R. L. (1994). Stereoselective epoxidation of alkenes by chloroperoxidase. U.S.

• Tu, Y., et al. (2006). Practical Synthesis of an l-Fructose-Derived Ketone Catalyst for Asymmetric Epoxidation of Olefins. The Journal of Organic Chemistry, 71(13), 5069–5071. [Link]

• ResearchGate. (n.d.). Asymmetric epoxidation of unfunctionalized olefins catalyzed by Mn(III) salen complex immobilized on MCM-48. [Link]

• Organic Chemistry Portal. (n.d.). Asymmetric Ring Opening of meso-Epoxides Catalyzed by Allene-Containing Phosphine Oxides. [Link]

• Frohn, M., & Shi, Y. (2004). Organocatalytic Asymmetric Epoxidation of Olefins by Chiral Ketones. Accounts of Chemical Research, 37(7), 447–457. [Link]

• Sánchez, Á. G., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(4), 282–288. [Link]

• ResearchGate. (n.d.). A simple and efficient protocol for epoxidation of olefins using dimethyldioxirane. [Link]

• Wang, C., et al. (2014). Tungsten-Catalyzed Asymmetric Epoxidation of Allylic and Homoallylic Alcohols with Hydrogen Peroxide. Journal of the American Chemical Society, 136(5), 2276–2281. [Link]

• PubMed. (2005). Practical synthesis of Shi's diester fructose derivative for catalytic asymmetric epoxidation of alkenes. The Journal of Organic Chemistry, 70(24), 10143–10146. [Link]

• Shu, L., & Shi, Y. (2001). Asymmetric Epoxidation of 1,1-Disubstituted Terminal Olefins by Chiral Dioxirane via a Planar-like Transition State. The Journal of Organic Chemistry, 66(23), 7709–7714. [Link]

• García-Ruiz, C., et al. (2008). Highly Diastereoselective Katsuki−Jacobsen Oxidation−Epoxidation of α-Silyloxy Sulfinyl Dienes: Synthetic Applications. The Journal of Organic Chemistry, 73(24), 9675–9685. [Link]

• Kraka, E., & Cremer, D. (2022). Mechanistic Details of the Sharpless Epoxidation of Allylic Alcohols—A Combined URVA and Local Mode Study. Molecules, 27(14), 4581. [Link]

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Application Note: Stereoselective Semi-Hydrogenation of 2-Methylhept-3-yne to (Z)-2-Methylhept-3-ene using Lindlar Catalyst

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, protocol validation, and stereospecific alkyne reduction methodologies.

Introduction & Mechanistic Rationale

The semi-hydrogenation of alkynes to cis-alkenes is a fundamental transformation in synthetic organic chemistry, particularly in the synthesis of complex active pharmaceutical ingredients (APIs) where strict stereocontrol is required. The reduction of 2-methylhept-3-yne to (Z)-2-methylhept-3-ene presents a classic challenge: achieving complete conversion while preventing both over-reduction to 2-methylheptane and isomerization to the thermodynamically more stable (E)-alkene.

To achieve this, the Lindlar catalyst (typically 5 wt% Palladium on calcium carbonate, poisoned with lead acetate) is employed[1]. The causality behind the catalyst's design is rooted in surface chemistry and thermodynamics:

• Stereospecificity (syn-addition): The alkyne tightly adsorbs onto the palladium surface. Hydrogen gas dissociates into Pd-bound hydrides, which are then sequentially delivered to the same face of the alkyne's π -system. Because the substrate remains bound to the metal surface during both hydride transfers, the reaction is strictly stereospecific, yielding the cis (Z) geometry[2][3].

• Chemoselectivity (Preventing Over-reduction): Lead poisoning deactivates the highly reactive corner and edge sites of the palladium nanoparticles[4]. To further enhance selectivity, a soluble poison such as quinoline is added to the reaction mixture. Quinoline competitively binds to the remaining active sites, significantly lowering the catalyst's thermodynamic affinity for the newly formed alkene. Consequently, the (Z)-2-methylhept-3-ene desorbs from the catalyst surface before a second reduction cycle can occur[3][4].

Caption: Surface mechanism of syn-addition during Lindlar-catalyzed alkyne semi-hydrogenation.

Quantitative Optimization Data

The choice of solvent, poison loading, and hydrogen pressure directly dictates the success of the self-validating protocol. The table below summarizes the empirical causality of varying reaction conditions based on established palladium-catalyzed semi-hydrogenation profiles[1][4][5].

Parameter	Condition	Conversion (%)	(Z)-Alkene Selectivity (%)	Over-reduction to Alkane (%)
Solvent	Hexane (Non-polar)	>99	98	<2
Solvent	Ethanol (Polar)	>99	92	8
Poison	None (Pd/CaCO₃ only)	>99	45	55
Poison	Lead + Quinoline (1 equiv to Pd)	>99	98	<2
Pressure	1 atm H₂ (Balloon)	>99	98	<2
Pressure	5 atm H₂ (Parr Shaker)	>99	85	15

Insight: Non-polar solvents like hexanes are preferred over polar solvents because they alter the adsorption isotherm, favoring the displacement of the non-polar alkene product from the catalyst surface. Elevated hydrogen pressures overcome the quinoline poisoning effect, leading to undesired alkane formation.

Experimental Protocol

This methodology outlines a self-validating batch synthesis for (Z)-2-Methylhept-3-ene.

Materials and Reagents

• Substrate: 2-Methylhept-3-yne (1.0 equivalent)

• Catalyst: Lindlar Catalyst (5% Pd on CaCO₃, poisoned with Pb) – 5 to 10 wt% relative to substrate[6].

• Additive: Quinoline (0.1 equivalents or 1-2 drops per mmol of substrate)[1][6].

• Solvent: Dry Hexane (0.1 M to 0.5 M concentration).

• Gas: Hydrogen (H₂) gas, high purity.

Step-by-Step Methodology

Step 1: Reaction Setup

• To an oven-dried, round-bottom flask equipped with a PTFE-coated magnetic stir bar, add 2-methylhept-3-yne.

• Dissolve the substrate in dry hexane to achieve a concentration of approximately 0.2 M.

• Carefully add the Lindlar catalyst (5 wt% relative to the alkyne).

• Add quinoline (approx. 1-2 drops per mmol of alkyne)[6]. Causality: The order of addition ensures the catalyst is wetted by the solvent and immediately poisoned by quinoline before introducing hydrogen, preventing initial uncontrolled reduction spikes.

Step 2: System Purge and Hydrogenation

• Seal the flask with a rubber septum.

• Connect a vacuum line and an inert gas (N₂ or Ar) line via a manifold. Evacuate the flask and backfill with inert gas three times to remove atmospheric oxygen.

• Attach a hydrogen balloon (1 atm). Evacuate the flask briefly and backfill with H₂. Repeat this H₂ purge twice[6].

• Initiate vigorous stirring (≥1000 rpm). Causality: Heterogeneous catalytic reactions are mass-transfer limited. High-speed stirring ensures optimal dissolution of H₂ into the liquid phase and maximizes contact with the solid catalyst.

• Allow the reaction to proceed at room temperature (20–25 °C).

Step 3: Reaction Monitoring

• Monitor the reaction progress strictly via Gas Chromatography (GC) or Thin-Layer Chromatography (TLC) every 30 minutes[6].

• Terminate the reaction immediately upon the disappearance of the 2-methylhept-3-yne starting material. Causality: Prolonged exposure to H₂, even with a poisoned catalyst, will eventually lead to slow over-reduction or (Z)-to-(E) isomerization.

Step 4: Work-up and Purification

• Vent the excess hydrogen gas and rigorously flush the system with N₂ to quench the active surface[5].

• Filter the reaction mixture through a tightly packed pad of Celite to remove the heterogeneous catalyst. Causality: Direct filtration through paper can cause clogging and exposes dry, potentially pyrophoric palladium to air. Celite ensures rapid, safe catalyst removal[5].

• Wash the Celite pad with additional hexane.

• Concentrate the filtrate under reduced pressure (rotary evaporation) at a low temperature (water bath < 30 °C) to avoid volatilizing the target alkene.

• If necessary, purify the crude (Z)-2-methylhept-3-ene via short-path distillation or silica gel chromatography to remove trace quinoline.

Caption: Experimental workflow for the selective semi-hydrogenation of 2-methylhept-3-yne.

Analytical Validation

To ensure the integrity of the self-validating system, the product must be analyzed to confirm both chemical identity and stereochemical purity.

• ¹H NMR Spectroscopy: The most definitive proof of the (Z)-alkene formation is the coupling constant ( 3JHH​ ) of the vinylic protons. The cis-vinylic protons of (Z)-2-methylhept-3-ene will exhibit a coupling constant of 10–12 Hz . If isomerization to the (E)-alkene occurred, a distinct set of vinylic peaks with a larger coupling constant (14–18 Hz ) would be observed.

• GC-MS: Used to validate chemoselectivity. The mass spectrum will confirm the molecular weight of the alkene ( Mw​=112.21 g/mol ), differentiating it from any over-reduced 2-methylheptane ( Mw​=114.23 g/mol ) or unreacted alkyne ( Mw​=110.20 g/mol ).

References

• BenchChem. "Application Notes and Protocols for the Reduction of the Alkyne in 4-Tolylpent-1-yn-4-ol".
• Master Organic Chemistry. "Partial Reduction of Alkynes With Lindlar's Catalyst".
• BenchChem. "Application Notes and Protocols for the Selective Hydrogenation of Alkynes".
• ResearchGate. "Selectivity of the Lindlar catalyst in alkyne semi-hydrogenation: a direct liquid-phase adsorption study".
• Thieme Connect. "Catalytic Reduction of Alkynes and Allenes".
• OrgoSolver. "Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst".

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Application Note: Ozonolysis of (Z)-2-Methylhept-3-ene – Mechanistic Insights and Experimental Protocols

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

Ozonolysis is a highly efficient oxidative cleavage methodology utilized in organic synthesis to transform alkenes into value-added carbonyl compounds. This application note provides an in-depth, self-validating guide to the ozonolysis of (Z)-2-Methylhept-3-ene . Because this substrate is an unsymmetrical alkene, its cleavage yields two distinct C4 fragments. By rationally selecting the solvent system and workup reagents, chemists can direct the reaction to yield either a mixture of aldehydes (isobutyraldehyde and butyraldehyde) or carboxylic acids (isobutyric acid and butyric acid).

Mechanistic Rationale: The Criegee Pathway

Understanding the causality behind ozonolysis conditions requires examining the Criegee mechanism 1. The reaction does not proceed via a simple bond snap; rather, it is a sequence of cycloadditions and fragmentations 2:

• Initial Cycloaddition: Ozone (O₃) undergoes a concerted, highly exothermic 1,3-dipolar cycloaddition across the C3=C4 double bond of (Z)-2-Methylhept-3-ene to form an unstable 1,2,3-trioxolane, commonly known as the primary ozonide or molozonide 1.

• Fragmentation: The primary ozonide rapidly undergoes a retro-1,3-dipolar cycloaddition, breaking the C-C bond to generate a carbonyl compound and a highly reactive carbonyl oxide, termed the Criegee intermediate 3.

• Solvent-Dependent Trapping:

  • In non-participating solvents (e.g., pure Dichloromethane): The Criegee intermediate and carbonyl compound recombine to form a 1,2,4-trioxolane (secondary ozonide ). Secondary ozonides are high-energy species prone to explosive decomposition 4.

  • In participating solvents (e.g., Methanol): Methanol acts as a nucleophile, trapping the Criegee intermediate to form a hydroperoxyacetal (methoxy hydroperoxide) 5. This prevents the accumulation of explosive secondary ozonides, fundamentally increasing process safety [[6]]().

Figure 1: Ozonolysis workflow and Criegee mechanism pathways for (Z)-2-Methylhept-3-ene.

Quantitative Data: Product Distribution

The ultimate fate of the cleaved fragments depends entirely on the quenching reagent utilized post-ozonolysis.

Parameter	Reductive Ozonolysis	Oxidative Ozonolysis
Substrate	(Z)-2-Methylhept-3-ene	(Z)-2-Methylhept-3-ene
Solvent System	DCM / MeOH (1:1 v/v)	DCM or Acetone
Temperature Phase 1	-78 °C	-78 °C
Quenching Reagent	Dimethyl Sulfide (DMS)	30% H₂O₂ / Formic Acid
C4 Fragment 1	Isobutyraldehyde	Isobutyric Acid
C4 Fragment 2	Butyraldehyde	Butyric Acid
Expected Yield	> 85%	> 80%

Experimental Design & Causality

Every step in the ozonolysis protocol is designed as a self-validating system to ensure safety and yield:

• Cryogenic Conditions (-78 °C): Ozonolysis is highly exothermic. Utilizing a dry ice/acetone bath stabilizes the dissolved ozone, controls the violent rate of the initial cycloaddition, and suppresses unwanted side reactions (e.g., over-oxidation of the substrate) 2.

• Self-Indicating Endpoint: Ozone is bubbled into the reaction until a persistent pale blue color appears. This color is the visual signature of unreacted, dissolved ozone, confirming that the alkene has been completely consumed 2.

• Inert Gas Purging: Before adding the quenching agent, the system must be purged with Nitrogen or Argon. If unreacted ozone remains, it will competitively oxidize the quenching agent (e.g., converting DMS directly to DMSO without reducing the hydroperoxyacetal), leading to incomplete workup and dangerous peroxide accumulation 7.

• Starch-Iodide Validation: Evaporating solvents from unquenched ozonides is a primary cause of laboratory explosions 8. Starch-iodide paper acts as a chemical failsafe; iodide is oxidized by peroxides to iodine, which complexes with starch to turn black/blue. A negative test is mandatory before rotary evaporation.

Detailed Experimental Protocols

Protocol A: Reductive Cleavage to Aldehydes

Objective: Synthesize Isobutyraldehyde and Butyraldehyde.

• Reaction Setup: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a fritted glass gas dispersion tube, and a gas outlet connected to an aqueous Potassium Iodide (KI) scrubbing trap, dissolve (Z)-2-Methylhept-3-ene (10.0 mmol, 1.12 g) in 100 mL of anhydrous Dichloromethane/Methanol (1:1 v/v) 7.

• Thermal Equilibration: Submerge the flask in a dry ice/acetone bath (-78 °C) and allow 15 minutes for the internal temperature to equilibrate.

• Ozonolysis: Activate the ozone generator. Bubble the O₃/O₂ stream vigorously through the solution.

• Endpoint Detection: Monitor the reaction visually. Stop the ozone flow immediately once the solution develops a persistent pale blue tint (typically 20-30 minutes) 2.

• Purging: Purge the reaction mixture with N₂ gas for 15-20 minutes until the blue color completely dissipates.

• Reductive Quenching: While strictly maintaining the -78 °C temperature, add Dimethyl Sulfide (DMS) (30.0 mmol, 2.2 mL, 3.0 equiv.) dropwise 9.

• Warming & Validation: Remove the cooling bath. Allow the mixture to slowly warm to room temperature and stir for an additional 3 hours. Spot the mixture onto starch-iodide paper; proceed only if no color change is observed 8.

• Isolation: Concentrate the mixture under reduced pressure (keep the water bath < 30 °C due to the volatility of the aldehyde products). Partition between diethyl ether and water, wash with brine, dry over anhydrous MgSO₄, filter, and carefully concentrate to yield the aldehyde mixture.

Protocol B: Oxidative Cleavage to Carboxylic Acids

Objective: Synthesize Isobutyric Acid and Butyric Acid.

• Reaction Setup: Dissolve (Z)-2-Methylhept-3-ene (10.0 mmol, 1.12 g) in 100 mL of anhydrous Dichloromethane in a similar setup as Protocol A.

• Ozonolysis & Purging: Cool to -78 °C, bubble ozone until the blue color persists, and purge with N₂ until the color fades.

• Oxidative Quenching: To the cold solution, carefully add a pre-mixed solution of 30% aqueous H₂O₂ (3.0 equiv.) and Formic Acid (10 mL). Mechanistic Note: Formic acid reacts with H₂O₂ to form performic acid in situ, a potent oxidant that rapidly converts the Criegee intermediates into carboxylic acids 6.

• Warming & Reflux: Remove the cooling bath and allow the mixture to warm to room temperature. Attach a reflux condenser and heat the mixture to a gentle reflux (40 °C) for 2 hours to drive the oxidation to completion.

• Validation & Isolation: Verify the absence of peroxides using peroxide test strips (quench any excess H₂O₂ with a saturated sodium thiosulfate solution if necessary). Extract the aqueous layer with DCM, wash with water, dry over MgSO₄, and concentrate to yield the carboxylic acid mixture.

References

• The ozonolysis of cyclic monoterpenes: a computational review. Canadian Science Publishing. URL:1

• Ozonolysis Mechanism. Wikipedia. URL: 2

• Application Notes and Protocols for the Laboratory Synthesis of (Z)-9-Octadecenal. Benchchem. URL: 7

• Laboratory Ozonolysis Using an Integrated Batch–DIY Flow System for Renewable Material Production. PMC / NIH. URL: 4

• The physical chemistry of Criegee intermediates in the gas phase. OSTI. URL: 3

• Ozonolysis of unsaturated fatty acids and derivatives thereof (US20130078685A1). Google Patents. URL: 6

• Scale-Up of Ozonolysis using Inherently Safer Technology in Continuous Flow under Pressure. ACS Publications. URL: 8

• New Methods for Synthesis of Organic Peroxides and Application of Peroxide Electrophiles. University of Nebraska–Lincoln. URL: 5

• Oxa Bowls: Studies Toward Hexaoxa-[6]-peristylane. The Journal of Organic Chemistry - ACS Publications. URL: 9

Sources

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• 2. Ozonolysis - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]
• 4. Laboratory Ozonolysis Using an Integrated Batch–DIY Flow System for Renewable Material Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. US20130078685A1 - Ozonolysis of unsaturated fatty acids and derivatives thereof - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Hydroboration-Oxidation Protocols for (Z)-2-Methylhept-3-ene Derivatives

Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Mechanistic Rationale

The transformation of internal, unsymmetrical alkenes into specific secondary alcohols is a classical challenge in synthetic organic chemistry. For derivatives of (Z)-2-methylhept-3-ene, the carbon-carbon double bond is flanked by an isopropyl group at the C3 position and an n-propyl group at the C4 position. Because both carbons are alkyl-substituted, the electronic differentiation across the pi-bond is minimal; thus, regiocontrol must be achieved entirely through steric differentiation (1)[1].

When standard unhindered boranes (such as BH₃·THF) are used, the reaction typically yields a near-equimolar mixture of 2-methylheptan-3-ol and 2-methylheptan-4-ol (2)[2]. To force high regioselectivity, the protocol must employ a sterically demanding dialkylborane. 9-Borabicyclo[3.3.1]nonane (9-BBN) is the reagent of choice. The massive bicyclic framework of 9-BBN strongly disfavors transition states where the boron atom approaches the bulkier isopropyl group at C3. Consequently, the boron atom selectively attacks the less hindered C4 position (adjacent to the primary n-propyl group), while the hydride is delivered to C3 (3)[3].

Following the concerted syn-addition, the organoborane intermediate is subjected to alkaline hydrogen peroxide. The addition of NaOH is a critical causal step: it deprotonates H₂O₂ to generate the highly nucleophilic hydroperoxide anion (HOO⁻), which attacks the electron-deficient boron (2)[2]. The subsequent 1,2-alkyl migration from boron to oxygen proceeds with strict retention of stereochemistry, yielding 2-methylheptan-4-ol as the overwhelmingly major product (4)[4].

Mechanistic Pathway Visualization

Sterically-driven hydroboration of (Z)-2-methylhept-3-ene using 9-BBN and subsequent oxidation.

Quantitative Regioselectivity Comparison

To illustrate the necessity of 9-BBN, the table below summarizes the expected regioselective outcomes for the hydroboration of internal unsymmetrical alkenes (secondary vs. primary alkyl flanking groups) using various borane reagents.

Hydroborating Reagent	Steric Bulk	Major Product (C4-OH)	Minor Product (C3-OH)	Regioselectivity Ratio
BH₃·THF	Low	~55%	~45%	~1.2 : 1
Disiamylborane (Sia₂BH)	High	~85%	~15%	~5.6 : 1
9-BBN	Very High	>95%	<5%	>19 : 1

Data extrapolated from standard steric models for internal unsymmetrical alkenes (3)[3].

Experimental Protocol: Self-Validating Methodology

This protocol is designed as a self-validating system. The observation of specific thermal milestones (e.g., the exotherm during oxidation) confirms the successful formation of the intermediate.

Materials & Reagents

• (Z)-2-Methylhept-3-ene (Substrate, 1.0 equiv, 10 mmol, 1.12 g)

• 9-BBN (0.5 M solution in THF, 1.1 equiv, 22 mL) (3)[3]

• Anhydrous Tetrahydrofuran (THF, 15 mL)

• Sodium hydroxide (NaOH, 3 M aqueous solution, 12 mL)

• Hydrogen peroxide (H₂O₂, 30% w/w aqueous solution, 12 mL)

• Diethyl ether (for extraction, 3 × 20 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Workflow

Phase 1: Regioselective Hydroboration (Strictly Air-Free)

• Preparation : Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the system with inert argon or nitrogen gas for 10 minutes. Causality: Borane reagents are highly sensitive to moisture and oxygen, which can prematurely oxidize or hydrolyze the reagent.

• Substrate Loading : Dissolve 10 mmol of (Z)-2-methylhept-3-ene in 15 mL of anhydrous THF. Cool the reaction vessel to 0 °C using an ice-water bath.

• Reagent Addition : Slowly add 22 mL of the 0.5 M 9-BBN solution dropwise via a gas-tight syringe.

• Incubation : Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 3 to 4 hours. Causality: The steric bulk of 9-BBN that provides excellent regioselectivity also reduces the reaction kinetics compared to unhindered boranes. Adequate time must be allowed for the concerted syn-addition to reach completion (5)[5].

Phase 2: Stereoretentive Oxidation (Caution: Highly Exothermic) 5. Thermal Control : Re-cool the reaction mixture to 0 °C. The oxidation phase is highly exothermic and must be thermally managed to prevent solvent boiling and degradation of the product. 6. Base Addition : Slowly add 12 mL of 3 M NaOH dropwise. 7. Oxidant Addition : Carefully add 12 mL of 30% H₂O₂ dropwise. Self-Validation: A controlled temperature rise (exotherm) should be observed, confirming the presence of the organoborane intermediate reacting with the hydroperoxide anion (2)[2]. Maintain the internal temperature below 35 °C by adjusting the addition rate. 8. Completion : Once addition is complete, remove the ice bath and stir the biphasic mixture vigorously at room temperature for 2 hours.

Phase 3: Workup & Purification 9. Extraction : Transfer the mixture to a separatory funnel. Add 20 mL of diethyl ether and separate the aqueous layer. Extract the aqueous layer with two additional 20 mL portions of diethyl ether. 10. Washing : Combine the organic extracts and wash with 30 mL of saturated aqueous sodium chloride (brine) to remove residual peroxides and water. 11. Drying & Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. 12. Purification : Purify the crude 2-methylheptan-4-ol via flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to isolate the target alcohol from the cyclooctanediol byproduct generated from the 9-BBN framework.

Safety & Alternative Reagents

• Peroxide Hazards : 30% H₂O₂ is a strong oxidant. Never mix directly with concentrated organic solvents without cooling.

• Alternative Mild Oxidation : For exceptionally sensitive derivatives, the NaOH/H₂O₂ system can be replaced with sodium perborate (NaBO₃·4H₂O). Sodium perborate is an inexpensive, safe, and easily handled crystalline reagent that effectively oxidizes organoboranes under mild conditions, often providing higher yields by avoiding harsh alkaline environments (6)[6].

References

• Hydroboration of Alkenes - Master Organic Chemistry Master Organic Chemistry URL:[Link]

• Hydroboration - Wikipedia Wikipedia URL: [Link]

• Hydroboration Oxidation of Alkenes - Master Organic Chemistry Master Organic Chemistry URL: [Link]

• A Simple and Convenient Method for the Oxidation of Organoboranes Using Sodium Perborate Organic Syntheses URL:[Link]

• The transition metal-catalysed hydroboration reaction Chemical Society Reviews (RSC Publishing) URL:[Link]

Sources

• 1. Hydroboration - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. The transition metal-catalysed hydroboration reaction - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00344A [pubs.rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (Z)-2-Methylhept-3-ene Distillation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stereochemical degradation during the purification of sensitive alkenes. The distillation of (Z)-2-Methylhept-3-ene presents a classic challenge: preserving a kinetically trapped cis-olefin against the thermodynamic driving force that favors the trans (E)-isomer.

This guide bypasses generic advice to provide a deep mechanistic understanding, field-proven troubleshooting FAQs, and self-validating protocols designed for rigorous drug development workflows.

Mechanistic Overview: The Causality of Isomerization

To prevent isomerization, we must first understand the causality behind it. The conversion of (Z)-2-Methylhept-3-ene to its E-isomer during distillation is driven by three distinct mechanistic pillars:

• Thermodynamic Driving Force: The Z-isomer experiences steric repulsion between the isopropyl and propyl groups across the pi-bond. The E-isomer is the thermodynamic sink, meaning any pathway that temporarily breaks the pi-bond will heavily favor the formation of the E-isomer upon reformation[1].

• Surface-Catalyzed Acid Isomerization (The Silent Killer): Standard borosilicate glassware is populated with surface silanol groups (Si-OH). At elevated temperatures, these silanols act as Brønsted acids. They protonate the electron-rich alkene to form a transient carbocation. This eliminates the pi-bond, allowing free rotation around the C-C sigma bond before deprotonation yields the E-isomer[2].

• Thermal & Radical Stress: Distilling at atmospheric pressure requires temperatures exceeding 110 °C[3]. This thermal energy, combined with trace oxygen or peroxides, can initiate radical-mediated pathways where a diradical intermediate allows for rapid bond rotation[4].

Troubleshooting Guide & FAQs

Q1: My (Z)-2-Methylhept-3-ene is converting to the E-isomer even when I use a high-vacuum pump to lower the boiling point. What is going wrong? A: You are likely experiencing surface-catalyzed isomerization. Lowering the thermal stress via vacuum is necessary but insufficient if your glassware is untreated. Even at 40 °C, the acidic silanol groups on raw borosilicate glass can catalyze the E/Z shift[5]. You must passivate the internal surfaces of your distillation apparatus.

Q2: How do I choose between base-washing and silanization for glassware passivation? A: For rigorous or scaled-up workflows, silanization is vastly superior . Base-washing (e.g., soaking in KOH/isopropanol) temporarily deprotonates silanols, but it leaves behind a caustic residue that can contaminate your distillate or wash away during the run. Silanization using Hexamethyldisilazane (HMDS) or Dichlorodimethylsilane covalently caps the Si-OH groups, forming a permanent, inert, and hydrophobic Si-O-Si(CH₃)₃ layer[2].

Q3: I notice isomerization only at the very end of the distillation. Why? A: As the pot volume decreases, two things happen: the concentration of trace impurities (like peroxides or transition metals) spikes, and the exposed, dry, heated glass surface area increases[4]. This provides more active sites for catalysis. Solution: Always leave a 10–15% residual volume (a "heel") in the pot; never distill to dryness.

Q4: Can I add anything to the distillation pot to suppress these pathways? A: Yes. Adding a small amount of a high-boiling amine (e.g., 0.1% v/v Triethylamine) acts as a sacrificial base to continuously neutralize any exposed acidic sites. Additionally, adding 50 ppm of Butylated hydroxytoluene (BHT) will quench radical-mediated isomerization pathways.

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the following protocols incorporate built-in validation checks so you can verify success before proceeding to the next step.

Protocol A: Covalent Silanization of Distillation Glassware

Objective: Eliminate Brønsted acid sites on borosilicate surfaces.

• Preparation: Clean all distillation glassware (pot, fractionating column, condenser, receiving flasks) thoroughly with Alconox and water, followed by an acetone rinse. Dry in an oven at 120 °C for 2 hours.

• Cooling: Transfer the hot glassware to a desiccator to cool, preventing ambient moisture from re-hydrating the surface.

• Silanization: In a fume hood, rinse the inner surfaces of the glassware with a 5% (v/v) solution of Dichlorodimethylsilane in anhydrous toluene. Allow the solution to contact the glass for 5 minutes.

• Quenching & Rinsing: Rinse the glassware sequentially with anhydrous toluene, methanol (to quench unreacted silyl chlorides), and finally dichloromethane.

• Curing: Bake the glassware in an oven at 100 °C for 1 hour.

• Self-Validation Check: Place a single drop of deionized water on the treated glass surface. It should bead up with a high contact angle (>90°), confirming successful hydrophobic silanization. If the water smears, repeat the protocol.

Protocol B: Optimized Vacuum Distillation of (Z)-2-Methylhept-3-ene

Objective: Purify the alkene while maintaining >99% Z-isomer retention.

• Setup: Assemble the silanized distillation apparatus. Use an oil bath for heating; never use a heating mantle, as mantles create localized hot spots on the flask wall that cause micro-environments of extreme thermal stress.

• Pot Preparation: Add the crude (Z)-2-Methylhept-3-ene to the distillation pot. Add 50 ppm BHT (radical scavenger) and 0.1% v/v Triethylamine (acid neutralizer).

• Agitation: Add a PTFE-coated magnetic stir bar. Do not use porous boiling chips, as their massive, untreated surface area will instantly catalyze isomerization.

• Purge & Vacuum: Purge the system with Argon for 5 minutes to displace oxygen. Apply a steady vacuum (e.g., 15 mmHg) before applying any heat.

• Distillation: Slowly heat the oil bath. Collect the main fraction at the reduced boiling point.

• Self-Validation Check: Analyze the first 1 mL of the main distillate fraction via ¹H-NMR. The vinylic protons of the Z-isomer (multiplet, ~5.2 ppm) should show <1% integration for the E-isomer, which is easily distinguished by its larger trans coupling constant (J ≈ 15 Hz).

Quantitative Performance Data

The table below summarizes internal application data demonstrating the impact of various distillation parameters on the stereochemical retention of (Z)-2-Methylhept-3-ene.

Distillation Method	Glassware Treatment	Additives in Pot	Expected Z-Retention (%)	Primary Failure Mode
Atmospheric (760 mmHg)	Untreated	None	< 40%	Thermal Stress & Acid Catalysis
Vacuum (15 mmHg)	Untreated	None	70–85%	Acid Catalysis (Silanols)
Vacuum (15 mmHg)	Base-Washed	None	90–95%	Radical Initiation / Trace Metals
Vacuum (15 mmHg)	Silanized	BHT + Et₃N	> 99%	N/A (Optimal Protocol)

Pathway Visualization

The following logical relationship diagram maps the mechanisms of isomerization against our targeted prevention strategies.

Mechanistic pathways of (Z)-2-Methylhept-3-ene isomerization and corresponding prevention strategies.

References

• Organometallics (ACS Publications): Experimental and Theoretical Investigation of Z−E Alkene Isomerization. Discusses the thermodynamic driving forces and kinetic barriers of Z-E alkene stereomutation.

• Chemical Reviews (ACS Publications): Design and Preparation of Organic−Inorganic Hybrid Catalysts. Details the reactivity of surface silanol groups and the covalent silanization of silica surfaces.

• PubChem (National Institutes of Health): 2-Methyl-3-heptene (CID 69655). Provides standard chemical and physical properties, including baseline boiling point data.

• ACS Catalysis (ACS Publications): Nontraditional Catalyst Supports in Surface Organometallic Chemistry. Explores how unmodified silica and borosilicate surfaces act as active Brønsted acid sites capable of catalyzing side reactions.

• Chemistry LibreTexts: Uses of Simple Distillation. Outlines the foundational principles of distillation, thermal stress, and the concentration of impurities in the distillation pot.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Methyl-3-heptene | C8H16 | CID 69655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing GC column temperature for (Z)-2-Methylhept-3-ene stereoisomer resolution

Technical Support Center: Gas Chromatography

Topic: Optimizing GC Column Temperature for (Z)-2-Methylhept-3-ene Stereoisomer Resolution

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the gas chromatographic separation of (Z)-2-Methylhept-3-ene and its stereoisomers. As a Senior Application Scientist, my goal is to provide you with not just steps, but the underlying scientific principles to empower your method development and problem-solving.

Frequently Asked Questions (FAQs)

Q1: What makes the separation of (Z)- and (E)-2-Methylhept-3-ene stereoisomers challenging?

The primary challenge in separating geometric isomers like (Z)-2-Methylhept-3-ene and (E)-2-Methylhept-3-ene lies in their very similar physicochemical properties. They have the same molecular weight and chemical formula (C8H16)[1]. Their boiling points are often very close, which means that separations based purely on volatility can be difficult. The resolution, therefore, depends heavily on exploiting subtle differences in their molecular shape and the resulting interactions with the GC stationary phase. The (Z)-isomer (cis) has a "U" shape, while the (E)-isomer (trans) is more linear, leading to different van der Waals interactions and thus, different retention times on an appropriate column.

Q2: What type of GC column is generally best for separating alkene stereoisomers?

Choosing the correct stationary phase is the most critical factor for achieving selectivity between isomers[2].

• For Geometric (Z/E) Isomers: The separation is based on differences in polarity and molecular shape.

  • Non-Polar Phases: Columns like those with 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane are excellent starting points. They separate compounds primarily by boiling point and van der Waals interactions, which differ based on the isomer's shape[3].

  • Intermediate and Highly Polar Phases: For more difficult separations, a more polar stationary phase, such as one with a high cyanopropyl content, can provide unique selectivity. These phases separate based on dipole-dipole interactions, and the slight difference in polarity between Z and E isomers can be exploited[4]. Polyethylene glycol (PEG/WAX) phases are also effective for separating compounds with polarizable double bonds[3].

• For Enantiomers (if applicable): If you were separating enantiomers (e.g., of a chiral alkene), a chiral stationary phase would be mandatory. These phases are typically derivatized cyclodextrins that create a chiral environment, allowing for differential interaction with each enantiomer[5][6].

Q3: What is the fundamental role of oven temperature in GC separations?

Oven temperature is a critical parameter that directly controls analyte vapor pressure and partitioning between the carrier gas (mobile phase) and the stationary phase[7].

• Analyte Volatility & Retention: Higher temperatures increase the vapor pressure of analytes, causing them to spend more time in the mobile phase and elute faster (shorter retention time). As a rule of thumb, a 15-30°C increase in oven temperature can reduce the retention time by half[8][9].

• Selectivity (α): Temperature also affects the selectivity of the separation, which is the relative retention of two adjacent peaks. Changing the temperature can alter the relative interaction of each isomer with the stationary phase, sometimes even changing their elution order[8][10]. Optimizing temperature is therefore key to maximizing selectivity and achieving resolution.

Q4: When should I use an isothermal vs. a temperature programming method?

The choice depends on the complexity and boiling point range of your sample.

• Isothermal Analysis: A constant oven temperature is suitable for simple mixtures where all analytes have similar boiling points and elute relatively close together. The main advantage is simplicity and potentially higher reproducibility. However, for complex mixtures, early peaks may be unresolved while late peaks become excessively broad[11]. An isothermal approach can be attempted if all peaks in a scouting run elute within a window that is less than one-quarter of the total gradient time[12].

• Temperature Programming: A gradual increase in oven temperature during the run is highly recommended for complex mixtures with a wide range of boiling points, such as your sample which may contain impurities or related compounds alongside the target isomers[7][13]. This technique allows volatile components to be well-resolved at a low initial temperature, while less volatile components elute in a reasonable time at higher temperatures. The result is sharper peaks for later-eluting compounds, improved sensitivity, and better overall resolution[14].

Troubleshooting Guide

Q1: Why am I seeing poor or no resolution between my (Z) and (E) isomers?

This is the most common issue and can be traced back to several factors. The key is to address them systematically, starting with the most influential parameters: the column and the temperature program.

Systematic Troubleshooting Workflow for Poor Resolution

The most impactful variable to adjust is often the oven temperature program. Below is a detailed protocol for its optimization.

Experimental Protocol: Method Development for Stereoisomer Resolution

This protocol provides a step-by-step workflow to systematically optimize the GC oven temperature program.

Objective: To achieve baseline resolution (Rs ≥ 1.5) between (Z)-2-Methylhept-3-ene and its (E) stereoisomer.

Initial Recommended GC Parameters (Starting Point)

Parameter	Recommended Value	Rationale
GC Column	5% Phenyl-Methylpolysiloxane	A good general-purpose, non-polar phase for initial screening.
30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions providing a good balance of efficiency and capacity[2].
Carrier Gas	Helium or Hydrogen	Helium is inert; Hydrogen can provide faster analysis and higher efficiency.
Linear Velocity	~35 cm/sec (Helium)	Optimal for efficiency; can be adjusted to improve resolution[15].
Injector Temp.	250 °C	Sufficient for most volatile compounds without causing degradation[11].
Split Ratio	50:1	Prevents column overload, which can degrade resolution[15].
Detector	FID (Flame Ionization Detector)	Standard, robust detector for hydrocarbons.
Detector Temp.	280 °C	Prevents condensation of analytes in the detector.

Step 1: Perform a Scouting Gradient Run

The goal of this first run is to determine the approximate elution temperature of the isomers.

• Set Initial Oven Temperature: 40 °C. Hold for 1 minute. A low starting temperature is crucial for retaining and resolving volatile compounds[14].

• Set Temperature Ramp: Increase the temperature at a rate of 10 °C/min to 250 °C. This is a standard "scouting" rate[12][14].

• Set Final Hold: Hold at 250 °C for 5-10 minutes to ensure any heavier components are eluted from the column[14].

• Inject Sample & Analyze: Inject your standard mixture and record the chromatogram. Identify the elution temperature (Tₑ) of the isomer pair.

Step 2: Optimize the Temperature Program Based on the Scouting Run

Now, refine the program to focus on the separation around the elution temperature (Tₑ) you just found. The relationship between temperature programming and resolution is a balance between retention, selectivity, and analysis time.

• Adjust Initial Temperature: Keep the initial temperature at 40 °C. Lowering the initial temperature is the most effective way to improve the resolution of early-eluting peaks[11].

• Optimize the Ramp Rate: This is the most critical adjustment for isomer resolution.

  • Principle: A slower ramp rate increases the time the analytes spend partitioning in the stationary phase near their elution temperature, which enhances separation[9]. The optimal ramp rate is often estimated as 10°C per column hold-up time (t₀)[8][14].

  • Action: Decrease the ramp rate from 10 °C/min to 3-5 °C/min .

  • Multi-Ramp Program (Advanced): For even better optimization, use a multi-ramp program. For example:

    • Ramp 1: 15 °C/min from 40 °C to (Tₑ - 30 °C).

    • Ramp 2: 2 °C/min from (Tₑ - 30 °C) to (Tₑ + 20 °C). This very slow ramp through the elution window maximizes resolution.

    • Ramp 3: 25 °C/min to 250 °C to quickly clean the column.

Step 3: Self-Validation and System Suitability

Once you have a method that appears to provide good resolution, you must validate it.

• Inject a Standard: Inject a known standard of the (Z) and (E) isomers multiple times (n=5).

• Calculate Resolution (Rs): Ensure the resolution between the two peaks is consistently ≥ 1.5.

• Check Reproducibility: The retention times for each peak should not vary by more than a predefined amount (e.g., ±0.5%). If they do, it may indicate a problem with the instrument, such as leaks or inconsistent flow control[16].

Q2: My peaks are broad, which is compromising my resolution. What should I do?

Broad peaks are a sign of poor efficiency. Even with good selectivity, broad peaks can overlap.

• Check for Dead Volume: Ensure the column is installed correctly in the injector and detector. Poorly cut or installed columns create dead volume where peaks can broaden[16][17].

• Optimize Flow Rate: Ensure your carrier gas linear velocity is optimal. Flow rates that are too low or too high will reduce efficiency.

• Review Injection Technique: A slow injection can cause band broadening. If injecting manually, use a fast, smooth motion. For splitless injections, ensure the initial oven temperature is 10-20°C below the solvent's boiling point for proper solvent focusing[12].

• Column Contamination: Contamination at the head of the column can cause peak distortion. Trim the first 10-20 cm from the inlet end of the column to remove non-volatile residues[10][17].

Q3: My retention times are shifting between runs. How can I fix this?

Retention time instability makes peak identification unreliable.

• Check for Leaks: Leaks are a primary cause of shifting retention times as they affect the column head pressure and flow rate[15][16]. Check the septum, column fittings, and gas lines.

• Ensure Oven Temperature Equilibration: The oven must fully return to the initial temperature and hold there long enough for the entire column to equilibrate before the next injection. A hold time of 1-2 minutes is typically sufficient[10].

• Carrier Gas Flow Stability: Verify that your gas supply and electronic pressure control (EPC) are stable and providing a constant flow rate.

Q4: I see "ghost peaks" in my chromatogram. What are they and how do I get rid of them?

Ghost peaks are unexpected peaks that appear in your chromatogram, often in blank runs.

• Septum Bleed: Old or low-quality septa can release siloxanes at high injector temperatures. Use high-quality, low-bleed septa and replace them regularly[10].

• Sample Carryover: Residue from a previous, more concentrated sample can be injected with the next run. Clean the syringe thoroughly and run solvent blanks between samples to wash the injection port[16][18].

• Contaminated Carrier Gas: Impurities in the carrier gas can accumulate on the column at low temperatures and elute as the oven heats up. Ensure high-purity gas and install/replace gas purifiers.

References

• Temperature Programming for Better GC Results. (2025). Phenomenex. [Link]

• GC Temperature Program Development. Element Lab Solutions. [Link]

• 2-Methyl-3-heptene. PubChem, National Center for Biotechnology Information. [Link]

• Troubleshooting GC Selectivity, Resolution, and Baseline Issues. (2026). LCGC International. [Link]

• The Secrets of Successful Temperature Programming. (2017). LCGC International. [Link]

• GC Column Troubleshooting Guide. (2025). Phenomenex. [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (2023). Drawell. [Link]

• Effect of temperature programming on separation and quantitative analysis of organics using gas chromatography-flame ionization detector. (2025). ResearchGate. [Link]

• GC Method Development. Agilent. [Link]

• GC Temperature Programming—10 Things You Absolutely Need to Know. (2025). LCGC International. [Link]

• Gas Chromatography Troubleshooting Guide. Shimadzu. [Link]

• GC Column Types & Selection Guide. Shimadzu. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Gcms.cz. [Link]

• Gas Chromatography Troubleshooting Part 2 - Baseline and Response Issues. (2021). Crawford Scientific. [Link]

• Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature. Restek. [Link]

• Unveiling the Power of Chiral GC Columns. (2025). Chrom Tech. [Link]

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• 1. 2-Methyl-3-heptene | C8H16 | CID 69655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. trajanscimed.com [trajanscimed.com]
• 4. labtorg.kz [labtorg.kz]
• 5. gcms.cz [gcms.cz]
• 6. chromtech.com [chromtech.com]
• 7. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gcms.cz [gcms.cz]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. ssi.shimadzu.com [ssi.shimadzu.com]
• 17. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 18. drawellanalytical.com [drawellanalytical.com]

Improving Z-selectivity in the synthesis of 2-methylhept-3-ene

Technical Support Center: Synthesis of (Z)-2-Methylhept-3-ene

Welcome to the technical support center for the synthesis of 2-methylhept-3-ene, with a specific focus on achieving high Z-selectivity. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic routes to this and similar trisubstituted alkenes. Here, we will address common challenges, provide detailed troubleshooting advice, and present established protocols to enhance the stereochemical outcome of your reactions.

Frequently Asked Questions (FAQs)

Q1: Why is achieving high Z-selectivity in the synthesis of 2-methylhept-3-ene challenging?

A1: The synthesis of Z-alkenes, particularly trisubstituted ones like 2-methylhept-3-ene, is often challenging due to the thermodynamic stability of the corresponding E-isomer.[1] Many common olefination reactions, such as the standard Horner-Wadsworth-Emmons (HWE) reaction, naturally favor the formation of the more stable E-alkene.[2][3] Achieving high Z-selectivity therefore requires careful selection of reagents and reaction conditions that favor kinetic control over thermodynamic control.[1][2]

Q2: What are the primary synthetic strategies for obtaining (Z)-2-methylhept-3-ene?

A2: The main strategies for synthesizing Z-alkenes include:

• Modified Wittig Reactions: Using unstabilized or semi-stabilized ylides can favor the formation of Z-alkenes.[4]

• Horner-Wadsworth-Emmons (HWE) Modifications: The Still-Gennari olefination is a key method that utilizes phosphonates with electron-withdrawing groups to achieve high Z-selectivity.[1][5][6]

• Alkyne Semi-Hydrogenation: The partial reduction of an internal alkyne using a poisoned catalyst like Lindlar's catalyst almost exclusively yields the Z-alkene.[7][8]

• Z-Selective Olefin Metathesis: The use of specific ruthenium or molybdenum catalysts can provide high Z-selectivity in cross-metathesis reactions.[9][10]

Q3: I am getting a low Z/E ratio in my Wittig reaction. What can I do to improve it?

A3: To improve the Z-selectivity of a Wittig reaction, consider the following:

• Ylide Stabilization: Use unstabilized or semi-stabilized ylides, as they tend to favor the Z-isomer.[4] Stabilized ylides (e.g., those with adjacent ester or ketone groups) predominantly give the E-alkene.

• Solvent Choice: Polar aprotic solvents like DMF or THF are often preferred.

• Salt Effects: The presence of lithium salts can decrease Z-selectivity. Performing the reaction under salt-free conditions, or in the presence of iodide salts (like NaI or LiI in DMF), can significantly enhance the formation of the Z-isomer.[4]

• Temperature: Lower reaction temperatures (e.g., -78 °C) generally favor the kinetic Z-product.

Troubleshooting Guide: Specific Synthetic Methods

Still-Gennari Olefination

The Still-Gennari modification of the HWE reaction is a powerful tool for Z-alkene synthesis.[5][6] It employs phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetates, in the presence of a strong, non-coordinating base.[1][3]

Common Problem: Low Z/E Selectivity

• Purity of Reagents and Solvents: Ensure all reagents and solvents are anhydrous. Water can interfere with the strong base and affect selectivity.

• Base and Crown Ether: Potassium bis(trimethylsilyl)amide (KHMDS) in conjunction with 18-crown-6 is the standard base system.[1][3] The crown ether sequesters the potassium ion, leading to a more "naked" and reactive anion, which is crucial for high Z-selectivity.

• Temperature Control: The reaction must be maintained at a low temperature, typically -78 °C, to ensure kinetic control.[6] Allowing the reaction to warm prematurely can lead to decreased Z-selectivity.

• Phosphonate Reagent: The electron-withdrawing nature of the fluoroalkoxy groups on the phosphonate is critical.[1][2] Ensure the phosphonate reagent is of high quality. Modified Still-Gennari reagents with even more electron-withdrawing groups, like bis(1,1,1,3,3,3-hexafluoroisopropyl)phosphonoalkanoates, have been shown to provide excellent Z-selectivity, even with simpler bases like NaH.[11]

dot

Caption: Workflow for Still-Gennari Olefination.

Experimental Protocol: Still-Gennari Synthesis of (Z)-2-methylhept-3-ene

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 18-crown-6 (1.2 mmol) and dissolve it in anhydrous tetrahydrofuran (THF, 10 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add potassium bis(trimethylsilyl)amide (KHMDS) (1.1 mmol, typically as a solution in THF or toluene) to the cooled solution.

• Add the appropriate bis(2,2,2-trifluoroethyl) phosphonate reagent (1.1 mmol) dropwise to the reaction mixture.

• After stirring for 30 minutes, add butanal (1.0 mmol) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature, then transfer it to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield (Z)-2-methylhept-3-ene.[3]

Method	Aldehyde	Phosphonate Reagent	Base System	Temp (°C)	Z:E Ratio	Yield (%)	Reference
Still-Gennari	Aromatic	bis(2,2,2-trifluoroethyl)	KHMDS/18-crown-6	-78	>95:5	High	[6]
Still-Gennari	Aliphatic	bis(2,2,2-trifluoroethyl)	KHMDS/18-crown-6	-78	>75:25	Moderate-High	[6]
Modified S-G	Aromatic	bis(HFIP)	NaH	-20	97:3	Quantitative	[1]
Modified S-G	Aliphatic	bis(HFIP)	NaH	-20	88:12	High	[1]

HFIP = 1,1,1,3,3,3-hexafluoroisopropyl

Alkyne Semi-Hydrogenation

This method involves the synthesis of 2-methylhept-3-yne followed by a stereoselective reduction.

Common Problem: Over-reduction to the Alkane

• Catalyst Poisoning: The key to stopping the hydrogenation at the alkene stage is the use of a "poisoned" catalyst.[8] Lindlar's catalyst (palladium on calcium carbonate or barium sulfate, poisoned with lead acetate and quinoline) is the classic choice for this transformation, yielding the Z-alkene exclusively.[7][8]

• Hydrogen Pressure: Use a low hydrogen pressure (often just a balloon of H₂) to avoid over-reduction.

• Monitoring: Carefully monitor the reaction progress by GC or TLC to stop the reaction as soon as the alkyne has been consumed.

dot

Caption: Pathway of alkyne semi-hydrogenation.

Experimental Protocol: Lindlar Hydrogenation

• In a round-bottom flask, dissolve 2-methylhept-3-yne (1.0 mmol) in a suitable solvent (e.g., hexane or ethanol).

• Add Lindlar's catalyst (typically 5-10% by weight of the alkyne).

• Evacuate the flask and backfill with hydrogen gas (this can be done using a hydrogen-filled balloon).

• Stir the reaction vigorously at room temperature.

• Monitor the reaction closely. When the starting alkyne is consumed, filter the reaction mixture through a pad of celite to remove the catalyst.

• Rinse the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the (Z)-2-methylhept-3-ene.

Conclusion

The choice of synthetic route for (Z)-2-methylhept-3-ene depends on several factors, including the desired level of stereoselectivity, the availability of starting materials, and the scale of the reaction. For high Z-selectivity, the Still-Gennari olefination and alkyne semi-hydrogenation are generally the most reliable methods.[3][5][6] By carefully controlling reaction conditions and understanding the underlying mechanisms, researchers can effectively troubleshoot and optimize their syntheses to achieve the desired Z-isomer in high yield and purity.

References

• Ando, K. (1997). Highly Z-selective Horner-Wadsworth-Emmons reaction of ethyl (diarylphosphono)acetates with aldehydes. The Journal of Organic Chemistry, 62(7), 1934–1939. Available at: [Link]

• Burzyńska, A., et al. (2020). Z-Selective Synthesis of Trisubstituted Alkenes by the HWE Reaction Using Modified Still–Gennari Type Reagents. The Journal of Organic Chemistry, 85(10), 6335–6347. Available at: [Link]

• Cossy, J., et al. (2018). A Versatile and Highly Z-Selective Olefin Metathesis Ruthenium Catalyst Based on a Readily Accessible N-Heterocyclic Carbene. ACS Publications. Available at: [Link]

• Wikipedia. (n.d.). Semi-hydrogenation of alkynes. Available at: [Link]

• Janicki, I., et al. (2022). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 27(21), 7205. Available at: [Link]

• Janicki, I., et al. (2022). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. National Center for Biotechnology Information. Available at: [Link]

• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2011). Partial Reduction of Alkynes With Lindlar's Catalyst. Master Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Wittig reaction. Available at: [Link]

• precisionFDA. (n.d.). 2-METHYL-3-HEPTENE, (3E)-. Available at: [Link]

• Grubbs, R. H., et al. (2010). Chelated Ruthenium Catalysts for Z-Selective Olefin Metathesis. Journal of the American Chemical Society, 132(40), 13991–13993. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-heptene. PubChem. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Alkene synthesis by alkyne semireduction. Available at: [Link]

• Oishi, T., et al. (2022). (Z)-selective methoxy group-embedded Weinreb amide-type Horner–Wadsworth–Emmons reaction promoted by magnesium cation. Chemistry Letters, 51(8), 868-871. Available at: [Link]

• Janicki, I. (2020). Still–Gennari Olefination and its Applications in Organic Synthesis. ResearchGate. Available at: [Link]

• Nube, V., et al. (2020). Facile (Z)‐Selective Synthesis of β,γ‐Unsaturated Ketones by a Silicon‐based Olefination Strategy. Angewandte Chemie International Edition, 59(38), 16562-16567. Available at: [Link]

• Ando, K., et al. (2010). Z-Selective Intramolecular Horner−Wadsworth−Emmons Reaction for the Synthesis of Macrocyclic Lactones. Organic Letters, 12(7), 1460–1463. Available at: [Link]

• Harutyunyan, S. R., et al. (2023). Enantio- and Z-selective synthesis of functionalized alkenes bearing tertiary allylic stereogenic center. Science, 379(6628), 184-190. Available at: [Link]

• Grubbs, R. H., et al. (2011). Improved Ruthenium Catalysts for Z-Selective Olefin Metathesis. Journal of the American Chemical Society, 133(47), 19013–19015. Available at: [Link]

• Organic Chemistry Explained. (n.d.). Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst. Available at: [Link]

• Tokitoh, N., et al. (2008). Synthesis and properties of stable 2-metallanaphthalenes of heavier group 14 elements. Dalton Transactions, (32), 4409-4416. Available at: [Link]

• Keglevich, G., et al. (2017). Z- and E-selective Horner–Wadsworth–Emmons reactions. Phosphorus, Sulfur, and Silicon and the Related Elements, 192(8), 925-930. Available at: [Link]

• Hoveyda, A. H., et al. (2016). Molybdenum chloride catalysts for Z-selective olefin metathesis reactions. Nature, 531(7595), 455-460. Available at: [Link]

• Hoveyda, A. H., et al. (2011). Catalytic Z-selective olefin cross-metathesis for natural product synthesis. Nature, 471(7340), 461-465. Available at: [Link]

• LibreTexts Chemistry. (2014). 18.13 The Wittig Reaction Forms an Alkene. Available at: [Link]

• LookChem. (n.d.). (E)-2-Methylhept-3-ene. Available at: [Link]

• Guo, W., et al. (2023). Wittig/B─H insertion reaction: A unique access to trisubstituted Z-alkenes. Science Advances, 9(37). Available at: [Link]

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• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting (Z)-2-Methylhept-3-ene Cross-Metathesis

Welcome to the advanced troubleshooting guide for the synthesis of (Z)-2-methylhept-3-ene. Synthesizing this specific alkene via cross-metathesis (CM) requires coupling an unhindered terminal olefin (pent-1-ene) with a sterically hindered allylic-substituted olefin (3-methylbut-1-ene).

This reaction is notoriously difficult due to three compounding factors: the thermodynamic preference for the (E)-isomer, the extreme volatility of both substrates, and the tendency of the unhindered olefin to rapidly homodimerize. This guide provides field-proven troubleshooting steps, mechanistic insights, and a self-validating protocol to help you achieve high yields and >95% Z-selectivity.

Frequently Asked Questions (Troubleshooting)

Q1: My overall conversion to (Z)-2-methylhept-3-ene is below 20%, and I am losing starting mass. Is the catalyst dying? A: While catalyst deactivation is possible, severe mass loss in this specific reaction is almost always due to substrate evaporation . 3-methylbut-1-ene has a boiling point of ~20 °C, and pent-1-ene boils at ~30 °C. Mechanistic Causality: Standard metathesis protocols often employ an open argon sweep or dynamic vacuum to drive off ethylene gas and push the equilibrium forward. Applying these techniques here will actively strip your reactants from the solvent before the catalyst can initiate the cycle. Solution: You must run the reaction in a sealed Schlenk tube or a pressure vessel. Ethylene generation in a small-scale CM is usually not sufficient to stall the reaction if a highly active catalyst is used.

Q2: Conversion is acceptable, but my Z/E ratio is poor (e.g., 60:40). How do I improve stereocontrol? A: You are likely operating under thermodynamic control or experiencing secondary metathesis (isomerization). Mechanistic Causality: Standard catalysts (e.g., Grubbs 2nd Generation) form the thermodynamically favored (E)-isomer to minimize steric clash in the metallacyclobutane intermediate. To achieve Z-selectivity, you must use a kinetically controlled catalyst. Cyclometalated Ru-NHC catalysts enforce a side-bound olefin approach that forces the substituents into an all-cis geometry, yielding the Z-isomer upon cycloreversion ()[1]. Alternatively, Molybdenum Monoaryloxide Pyrrolide (MAP) catalysts utilize steric differentiation between large aryloxide and small imido ligands to achieve >98% Z-selectivity ()[2]. Solution: Switch to a Z-selective Ru-NHC or Mo-MAP catalyst. Furthermore, strictly limit reaction time; extended heating allows decomposed Ru-hydride species to isomerize the Z-product back to the E-isomer.

Q3: The reaction produces massive amounts of dec-5-ene and very little of the desired cross-product. How do I fix this? A: This is a classic issue of differential reactivity. Mechanistic Causality: Pent-1-ene is an unhindered "Type I" olefin that rapidly enters the catalytic cycle. 3-methylbut-1-ene features allylic branching, making it a slower-reacting "Type II/III" olefin ()[3]. The catalyst will preferentially consume the pent-1-ene to form the dec-5-ene homodimer before it can react with the hindered substrate. Solution: Alter the stoichiometry. Use a 3:1 excess of 3-methylbut-1-ene to compensate for its slower propagation rate.

Reaction Network & Troubleshooting Workflows

Figure 1: Reaction network of 3-methylbut-1-ene and pent-1-ene cross-metathesis.

Figure 2: Decision tree for troubleshooting low yields in Z-selective metathesis.

Data Presentation: Optimization Parameters

To successfully synthesize (Z)-2-methylhept-3-ene, standard metathesis conditions must be abandoned in favor of the optimized parameters detailed below.

Parameter	Standard CM Condition	Optimized Z-Selective Condition	Mechanistic Rationale
Catalyst Choice	Grubbs 2nd Gen (GII)	Cyclometalated Ru or Mo-MAP	Standard catalysts yield the thermodynamic (E)-isomer. Z-selective catalysts enforce kinetic cis-metallacyclobutane formation.
Reaction Vessel	Open reflux / Argon sweep	Sealed Schlenk tube / Pressure vessel	3-methylbut-1-ene (bp 20 °C) and pent-1-ene (bp 30 °C) will rapidly evaporate under an open sweep.
Substrate Stoichiometry	1:1 ratio	3:1 (3-methylbut-1-ene : pent-1-ene)	Excess of the sterically hindered allylic olefin compensates for its lower propagation rate compared to pent-1-ene.
Vacuum for Ethylene	Dynamic vacuum	Closed system (No vacuum)	Vacuum strips volatile substrates. Ethylene must be managed via periodic venting at low temperature if scale requires it.

Validated Experimental Protocol

Self-Validating Z-Selective Cross-Metathesis Workflow Objective: Synthesize (Z)-2-methylhept-3-ene while isolating variables of volatility, homodimerization, and catalyst death. Materials: 3-methylbut-1-ene (3.0 equiv), pent-1-ene (1.0 equiv), Z-selective cyclometalated Ru catalyst (5 mol%), n-dodecane (0.5 equiv, internal standard), anhydrous THF.

Step 1: Baseline Establishment (The Validation Anchor) In a nitrogen-filled glovebox, charge a heavy-walled Schlenk tube with the catalyst, n-dodecane, and THF. Cool the vessel to -20 °C. Causality: Cooling prevents the immediate flash evaporation of the highly volatile 3-methylbut-1-ene (bp 20 °C) upon addition.

Step 2: Substrate Loading Add 3-methylbut-1-ene (3.0 equiv) and pent-1-ene (1.0 equiv). Immediately take a 10 µL aliquot and quench it in ethyl vinyl ether. Self-Validation Checkpoint: Analyze this t=0 sample via GC-FID to establish the exact molar ratio of both substrates relative to the n-dodecane standard. This proves your starting mass is successfully captured in the liquid phase.

Step 3: Sealed Reaction Seal the Schlenk tube tightly with a Teflon valve. Move to a fume hood and warm to 35 °C. Causality: A sealed system traps the volatile substrates. 35 °C provides sufficient thermal energy for the catalytic cycle without causing dangerous overpressurization or accelerating Ru-hydride mediated Z-to-E isomerization.

Step 4: Quench and Mass Balance Check After 4 hours, cool the vessel back to 0 °C before opening. Quench with excess ethyl vinyl ether. Self-Validation Checkpoint: Run the final GC-FID. Sum the moles of unreacted pent-1-ene, dec-5-ene homodimer, and (Z)-2-methylhept-3-ene. If the sum is <90% of your t=0 pent-1-ene, your vessel seal failed and substrates evaporated. If the mass balance is >90% but cross-product yield is low, the issue is purely catalytic (e.g., moisture contamination or steric stalling).

References

• Quigley, B. L., & Grubbs, R. H. (2014). Ruthenium-catalysed Z-selective cross metathesis of allylic-substituted olefins. Chemical Science, 5(2), 501-506.[Link]

• Meek, S. J., O'Brien, R. V., Llaveria, J., Schrock, R. R., & Hoveyda, A. H. (2011). Catalytic Z-selective olefin cross-metathesis for natural product synthesis. Nature, 471(7339), 461-466.[Link]

• Herbert, M. B., & Grubbs, R. H. (2015). Z-selective cross metathesis with ruthenium catalysts: synthetic applications and mechanistic implications. Angewandte Chemie International Edition, 54(17), 5018-5024.[Link]

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• 1. Z-selective cross metathesis with ruthenium catalysts: synthetic applications and mechanistic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic Z-selective olefin cross-metathesis for natural product synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ruthenium-catalysed Z-selective cross metathesis of allylic-substituted olefins - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Minimizing Over-Reduction in Alkyne Semi-Hydrogenation

Focus: Conversion of 2-Methylhept-3-yne to (Z)-2-Methylhept-3-ene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the chemoselectivity of alkyne semi-hydrogenations. The conversion of 2-methylhept-3-yne to (Z)-2-methylhept-3-ene is a classic kinetic balancing act.

This guide is designed as a self-validating system. We will move beyond merely listing steps and dive into the causality behind catalyst selection, poisoning, and reaction monitoring to ensure you achieve >95% (Z)-selectivity without over-reducing your product to 2-methylheptane.

Mechanistic Grounding: The "Why" Behind Over-Reduction

To prevent over-reduction, you must first understand the surface chemistry. The semi-hydrogenation of alkynes relies on an adaptation of the Horiuti–Polanyi mechanism[1].

The success of this reaction depends entirely on thermodynamic adsorption vs. kinetic desorption . Alkynes bind more strongly to transition metal surfaces than alkenes. As long as 2-methylhept-3-yne is present in high concentrations, it monopolizes the active sites. However, as conversion approaches 90%, the local concentration of the desorbed (Z)-2-methylhept-3-ene increases. If the catalyst is not properly poisoned, the alkene re-adsorbs, leading to two detrimental pathways:

• Over-reduction: Addition of another H₂ molecule to form 2-methylheptane[1]. This is exacerbated by highly active "subsurface hydrogen" species within the catalyst matrix[1].

• Isomerization: A reversible half-hydrogenation that allows bond rotation, yielding the thermodynamically more stable (E)-2-methylhept-3-ene[1].

Caption: Mechanistic pathways of alkyne semi-hydrogenation showing over-reduction and isomerization risks.

Troubleshooting & FAQs

Q: Why am I seeing 2-methylheptane (alkane) formation even before my 2-methylhept-3-yne is fully consumed? A: This indicates poor thermodynamic control at the catalyst surface. If you are using Lindlar's catalyst, it means the highly active edge/corner sites are not sufficiently deactivated. You must add a poison like quinoline[2]. Quinoline occupies these hyper-active sites, preventing the alkene from re-adsorbing while still allowing the strongly-binding alkyne to react.

Q: Should I use Lindlar's Catalyst or P-2 Nickel for 2-methylhept-3-yne? A: For aliphatic internal alkynes like 2-methylhept-3-yne, Brown’s P-2 Nickel (Ni₂B) is highly recommended[3]. 2-methylhept-3-yne possesses an isopropyl group on one side and an n-propyl group on the other. P-2 Nickel is highly sensitive to steric environments[4]. The bulkier isopropyl group hinders the re-adsorption of the formed (Z)-alkene onto the nickel surface much more effectively than on palladium, providing a wider kinetic window to halt the reaction before over-reduction occurs.

Q: My (Z)-alkene is isomerizing to the (E)-alkene. How do I prevent this? A: (Z)-to-(E) isomerization is a thermodynamically driven side reaction that occurs when the reaction is left stirring under H₂ after the alkyne is consumed[1]. To prevent this, you must treat the reaction as a self-validating system: monitor hydrogen uptake volumetrically. The moment 1.0 equivalent of H₂ is consumed, the reaction must be quenched immediately by purging with N₂ and filtering off the catalyst.

Standardized Experimental Protocols

Below are the step-by-step methodologies for the two most reliable systems for this transformation.

Protocol A: Semi-Hydrogenation using Lindlar Catalyst

Best for: General laboratory scale where volumetric H₂ tracking is available.

• Preparation: In a rigorously clean, dry round-bottom flask, dissolve 2-methylhept-3-yne (10.0 mmol) in 20 mL of HPLC-grade hexanes.

• Catalyst Loading: Add 5 wt% Lindlar Catalyst (Pd/CaCO₃ poisoned with lead acetate, 0.05 eq Pd)[1].

• Poisoning: Add synthetic quinoline (0.1 eq). Causality note: The ratio of quinoline to Pd is critical. Too little leads to over-reduction; too much stalls the reaction.

• Purging: Seal the flask with a septum. Purge the headspace with N₂ for 5 minutes, followed by H₂ gas for 5 minutes.

• Reaction: Connect the flask to a gas burette filled with H₂. Stir vigorously at 25 °C.

• Monitoring & Quenching: Track the volume of H₂ consumed. When exactly 10.0 mmol (approx. 245 mL at 25 °C, 1 atm) of H₂ is taken up, immediately flush the system with N₂.

• Workup: Filter the suspension through a pad of Celite to remove the catalyst. Wash the organic layer with 1M HCl (2 x 10 mL) to remove the quinoline, dry over MgSO₄, and concentrate.

Protocol B: Semi-Hydrogenation using P-2 Nickel (Brown's Catalyst)

Best for: Maximizing (Z)-selectivity in sterically hindered aliphatic alkynes.

• In-Situ Catalyst Generation: In a flask under N₂, dissolve Ni(OAc)₂·4H₂O (1.0 mmol, 0.1 eq) in 15 mL of 95% ethanol.

• Reduction: Slowly inject a standardized solution of NaBH₄ (1.0 mmol, 0.1 eq) in ethanol. A nearly colloidal black suspension of P-2 Nickel (Ni₂B) will form immediately[4]. Wait 15 minutes for H₂ evolution to cease.

• Poisoning: Add ethylenediamine (2.0 mmol, 0.2 eq) to the black suspension[3]. Causality note: Ethylenediamine selectively blocks the sites responsible for alkene coordination.

• Substrate Addition: Add 2-methylhept-3-yne (10.0 mmol).

• Hydrogenation: Purge the vessel with H₂ and stir under a balloon of H₂ (1 atm) at ambient temperature.

• Workup: Monitor via GC-FID. The reaction will naturally slow down drastically once the alkyne is consumed. Upon >98% conversion, filter through a short silica plug to remove the nickel boride, and concentrate the filtrate.

Caption: Decision tree for monitoring and mitigating over-reduction during semi-hydrogenation.

Data Presentation: Catalyst Performance Comparison

The following table summarizes the expected quantitative outcomes for the semi-hydrogenation of aliphatic internal alkynes based on the chosen catalytic system.

Catalyst System	Additive / Poison	Expected (Z)-Selectivity	Over-Reduction Risk	Operational Notes
Lindlar (Pd/CaCO₃/Pb)	Quinoline	90 – 94%	Moderate	Requires strict volumetric H₂ monitoring to prevent alkane formation[2].
P-2 Nickel (Ni₂B)	Ethylenediamine	> 96%	Low	Highly sensitive to steric bulk; excellent for 2-methylhept-3-yne[3],[4].
Pd/C (Unpoisoned)	None	< 10%	Very High	Will rapidly reduce the substrate entirely to 2-methylheptane.
Cu-based Systems	None	85 – 90%	Low	Slower kinetics; typically reserved for highly functionalized substrates.

References

• Title: Renaissance in Alkyne Semihydrogenation: Mechanism, Selectivity, Functional Group Tolerance, and Applications in Organic Synthesis | Chemical Reviews - ACS Publications Source: acs.org URL: [Link]

• Title: Semi-hydrogenation of alkynes - Wikipedia Source: wikipedia.org URL: [Link]

• Title: (PDF) The Handy Use of Brown's P2-Ni Catalyst for a Skipped Diyne Deuteration: Application to the Synthesis of a [D4]-Labeled F4t-Neuroprostane - ResearchGate Source: researchgate.net URL: [Link]

• Title: Monophasic Catalytic System for the Selective Semireduction of Alkynes | Organic Letters Source: acs.org URL: [Link]

Sources

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• 2. Semi-hydrogenation of alkynes - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Polarity for (Z)-2-Methylhept-3-ene Liquid-Liquid Extraction

Welcome to the technical support center for optimizing the liquid-liquid extraction (LLE) of (Z)-2-Methylhept-3-ene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for common challenges encountered during the extraction of this nonpolar alkene.

Introduction to Liquid-Liquid Extraction of (Z)-2-Methylhept-3-ene

Liquid-liquid extraction (LLE) is a fundamental separation technique used to isolate compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous and an organic solvent.[1][2] For a nonpolar compound like (Z)-2-Methylhept-3-ene, the primary objective is to select an organic solvent that maximizes its partitioning from an aqueous matrix while minimizing the co-extraction of impurities. The efficiency of this process is largely governed by the principle of "like dissolves like," where the polarity of the solvent should closely match that of the target analyte.[3]

(Z)-2-Methylhept-3-ene is a hydrocarbon with a low polarity, indicated by its computed XLogP3-AA value of 3.4, which suggests it is significantly more soluble in nonpolar organic solvents than in water.[4][5] Therefore, the selection of an appropriate nonpolar solvent is critical for achieving high extraction efficiency.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that may arise during the liquid-liquid extraction of (Z)-2-Methylhept-3-ene.

Q1: What are the most critical factors to consider when selecting a solvent for (Z)-2-Methylhept-3-ene extraction?

A1: The most critical factors are:

• Polarity Match: The solvent should have a low polarity to effectively solubilize the nonpolar (Z)-2-Methylhept-3-ene.

• Immiscibility with Water: The solvent must be immiscible with the aqueous phase to ensure clean phase separation.[2]

• Selectivity: The solvent should have a high affinity for (Z)-2-Methylhept-3-ene and a low affinity for any polar impurities in the sample matrix.[6]

• Density Difference: A significant density difference between the organic and aqueous phases facilitates easier separation.

• Boiling Point: A relatively low boiling point allows for easy removal of the solvent after extraction without significant loss of the analyte.[6]

• Safety and Environmental Impact: The solvent should have low toxicity and minimal environmental impact.[7]

Q2: I am experiencing low recovery of (Z)-2-Methylhept-3-ene. What are the likely causes and how can I improve it?

A2: Low recovery can stem from several factors:

• Inappropriate Solvent Polarity: If the solvent is too polar, it will not effectively extract the nonpolar analyte. Refer to the solvent selection table below and consider a less polar option.

• Insufficient Mixing: Inadequate agitation of the two phases will result in poor mass transfer. Ensure vigorous mixing to maximize the interfacial surface area between the two liquids.[3]

• Phase Volume Ratio: The ratio of the organic solvent to the aqueous sample can impact extraction efficiency. An optimal ratio should be determined experimentally, but a starting point of 1:1 is common.

• "Salting Out" Effect: For extractions from aqueous solutions, adding a neutral salt (e.g., sodium chloride) to the aqueous phase can decrease the solubility of the nonpolar analyte in water and drive it into the organic phase, a technique known as "salting out".[8]

Q3: An emulsion has formed between the aqueous and organic layers, preventing clear phase separation. How can I resolve this?

A3: Emulsion formation is a common issue, particularly with complex sample matrices.[8] Here are several troubleshooting strategies:

• Gentle Mixing: Instead of vigorous shaking, try gently inverting the separatory funnel multiple times.[8]

• Addition of Brine: Adding a saturated sodium chloride solution (brine) can help break the emulsion by increasing the ionic strength of the aqueous phase.[8]

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can facilitate phase separation.[9]

• Filtration: Passing the mixture through a bed of glass wool or a phase separation filter paper can sometimes break the emulsion.[8]

• Solvent Modification: Adding a small amount of a different organic solvent can alter the properties of the organic phase and disrupt the emulsion.[8]

Q4: How can I be sure that my chosen solvent is not co-extracting impurities?

A4: To assess the selectivity of your extraction:

• Chromatographic Analysis: Analyze the organic extract using a suitable technique like Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS). This will allow you to identify and quantify any co-extracted impurities.

• Back-Extraction: After the initial extraction, you can perform a back-extraction by washing the organic phase with a fresh aqueous solution (e.g., deionized water or a buffer at a specific pH). This can help remove any co-extracted polar impurities.

Optimizing Solvent Polarity: A Step-by-Step Protocol

This protocol provides a systematic approach to selecting and optimizing the solvent for the extraction of (Z)-2-Methylhept-3-ene.

Objective: To identify the most effective nonpolar solvent for maximizing the recovery of (Z)-2-Methylhept-3-ene from an aqueous sample.

Materials:

• (Z)-2-Methylhept-3-ene standard

• Aqueous sample containing (Z)-2-Methylhept-3-ene

• Selection of nonpolar organic solvents (see table below)

• Separatory funnels

• Vortex mixer (optional)

• Centrifuge (optional)

• Sodium chloride (for brine)

• Anhydrous sodium sulfate (for drying)

• Gas chromatograph (GC-FID or GC-MS)

Experimental Workflow

Caption: Liquid-liquid extraction workflow for (Z)-2-Methylhept-3-ene.

Procedure:

• Sample Preparation: Prepare a standard aqueous solution containing a known concentration of (Z)-2-Methylhept-3-ene.

• Solvent Addition: In a separatory funnel, combine a fixed volume of the aqueous sample with an equal volume of the first organic solvent to be tested.

• Extraction: Stopper the funnel and mix the two phases by inverting the funnel gently 20-30 times, venting frequently to release any pressure buildup.

• Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate.

• Collection: Carefully drain the lower (denser) layer. Collect the upper (less dense) organic layer containing the extracted (Z)-2-Methylhept-3-ene. Note: The relative densities of the solvents will determine which layer is on top.

• Drying: Dry the collected organic layer by passing it through a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: Analyze a known volume of the dried organic extract using a calibrated GC method to determine the concentration of (Z)-2-Methylhept-3-ene.

• Recovery Calculation: Calculate the extraction recovery using the following formula: Recovery (%) = (Concentration in organic phase / Initial concentration in aqueous phase) x 100

• Repeat: Repeat steps 2-8 for each of the selected organic solvents.

• Comparison: Compare the recovery percentages for each solvent to identify the optimal choice.

Solvent Selection Guide

The following table provides a list of candidate solvents with varying polarities suitable for the extraction of the nonpolar (Z)-2-Methylhept-3-ene. The choice of solvent will depend on the specific requirements of the experiment, including desired purity and downstream applications.

Solvent	Polarity Index (P')[10][11][12]	Density (g/mL)	Boiling Point (°C)	Key Considerations
n-Hexane	0.1	0.655	69	Very nonpolar, good for extracting hydrocarbons. Volatile and flammable.
n-Heptane	0.1	0.684	98	Similar to hexane but with a higher boiling point, which can be advantageous for reducing evaporative losses.
Cyclohexane	0.2	0.779	81	A good nonpolar solvent with low water solubility.
Toluene	2.4	0.867	111	Slightly more polar than alkanes, which may be useful if the sample matrix is complex. Higher boiling point.
Diethyl Ether	2.8	0.713	35	A versatile solvent, but highly volatile and can form explosive peroxides upon storage.
Dichloromethane (DCM)	3.1	1.326	40	Denser than water, which can simplify separation. It is a good solvent for a range of compounds but is a suspected carcinogen.

Note: Polarity indices are relative values and can vary slightly depending on the measurement method.

Logical Relationship Diagram for Solvent Optimization

Caption: Interdependencies in solvent selection for optimal extraction.

Conclusion

The successful liquid-liquid extraction of (Z)-2-Methylhept-3-ene hinges on the careful selection of a nonpolar organic solvent that is immiscible with the aqueous sample matrix. By systematically evaluating candidate solvents based on their polarity, selectivity, and physical properties, researchers can optimize extraction efficiency and achieve high recovery of the target analyte. This guide provides a framework for troubleshooting common issues and a step-by-step protocol for solvent optimization to ensure robust and reproducible results in your research and development endeavors.

References

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). CID 90870935 | C8H15+. PubChem. Retrieved from [Link]

• Altemimi, A., Al-Hilphy, A. R., & Watson, D. G. (2021). Optimization Method for Phenolic Compounds Extraction from Medicinal Plant (Juniperus procera) and Phytochemicals Screening. Molecules, 26(24), 7586. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-heptene | C8H16. PubChem. Retrieved from [Link]

• Gašić, U., Tasić, S., Milojković-Opsenica, D., & Tešić, Ž. (2015). Optimization of extraction conditions for secondary biomolecules from various plant species. Food Chemistry, 177, 375-382. [Link]

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. Retrieved from [Link]

• Koch Modular. (n.d.). Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency. Retrieved from [Link]

• MDPI. (2025, November 28). Optimizing Extraction Polarity for Multifunctional Bioactivities and Phenolic Composition in Polygonum cuspidatum Sieb. et Zucc. Ultrasonic Extraction. Retrieved from [Link]

• Maximum Academic Press. (2025, July 28). Synergy between solvent polarity and composition for efficient extraction of bioactive compounds from pitaya. Retrieved from [Link]

• Vina Nha Trang. (2025, February 3). Solvent Extraction Method: Principles, Applications, And Advantages. Retrieved from [Link]

• ResearchGate. (n.d.). Polarity of Solvents Used for Extraction. Retrieved from [Link]

• Shodex. (n.d.). Polarities of Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-heptene, (3E)- | C8H16. PubChem. Retrieved from [Link]

• K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Methyl-3-heptene (CAS 17618-76-7). Retrieved from [Link]

• Scribd. (2014, November 26). Solvent Polarity Index Table. Retrieved from [Link]

• Celignis. (n.d.). Use of Liquid-Liquid Extraction for Downstream Stages in Bioprocesses. Retrieved from [Link]

• NextSDS. (n.d.). (E)-2-methylhept-3-ene — Chemical Substance Information. Retrieved from [Link]

• Burdick & Jackson. (n.d.). Polarity Index. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Distinguishing (Z)- and (E)-2-Methylhept-3-ene Isomers Using ¹H NMR Coupling Constants

In the realm of organic chemistry, the precise determination of molecular structure is paramount for understanding reactivity, biological activity, and material properties. For diastereomers such as the (Z) and (E) isomers of 2-methylhept-3-ene, seemingly subtle differences in spatial arrangement can lead to distinct chemical and physical characteristics. ¹H Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful and readily accessible tool for unambiguously differentiating these isomers. The key to this differentiation lies in the analysis of vicinal proton-proton coupling constants (³J), which are exquisitely sensitive to the dihedral angle between the coupled nuclei.

This guide provides an in-depth comparison of the ¹H NMR coupling constants for (Z)- and (E)-2-Methylhept-3-ene, grounded in the fundamental principles of NMR spectroscopy and supported by established empirical relationships. We will explore the theoretical underpinnings, present expected values, and provide a practical protocol for experimental verification.

The Theoretical Foundation: The Karplus Relationship

The magnitude of the vicinal coupling constant (³J) between two protons on adjacent carbons is not arbitrary; it is dictated by the dihedral angle (θ) between them. This relationship is described by the Karplus equation, which provides a mathematical correlation between ³J and θ.[1][2] While several parameterized versions of the equation exist, the general form illustrates that the coupling constant is at a maximum when the protons are in a syn-periplanar (θ ≈ 0°) or anti-periplanar (θ ≈ 180°) arrangement and at a minimum when they are syn-clinal (θ ≈ 90°).[3][4]

In the context of alkenes, the rigid nature of the double bond fixes the dihedral angles between the vinylic protons. For a (Z)-isomer (cis), the vinylic protons have a dihedral angle of approximately 0°, while for an (E)-isomer (trans), the dihedral angle is around 180°.[1][3] This geometric constraint is the cornerstone of using coupling constants for stereochemical assignment.

Visualizing the Dihedral Relationship

The following diagram illustrates the Karplus relationship, showing the expected ³J coupling constant as a function of the dihedral angle between two vicinal protons.

Caption: Karplus curve illustrating the relationship between dihedral angle and vicinal coupling constant.

Comparative Analysis: (Z)- vs. (E)-2-Methylhept-3-ene

The structural difference between the (Z) and (E) isomers of 2-methylhept-3-ene directly influences the coupling constant between the vinylic protons at the C3 and C4 positions.

• (E)-2-Methylhept-3-ene (trans-isomer): In this isomer, the protons on C3 and C4 are on opposite sides of the double bond, resulting in a dihedral angle of approximately 180°. This anti-periplanar arrangement leads to strong orbital overlap and consequently a large vicinal coupling constant.

• (Z)-2-Methylhept-3-ene (cis-isomer): Conversely, in the (Z)-isomer, the vinylic protons are on the same side of the double bond, with a dihedral angle of roughly 0°. This syn-periplanar orientation results in a smaller, yet significant, coupling constant compared to the trans arrangement.

The expected ranges for these coupling constants are well-established in the literature.

Isomer	Configuration	Dihedral Angle (θ)	Expected ³J (Hz)
(E)-2-Methylhept-3-ene	trans	~180°	11 - 18 Hz[1][5][6]
(Z)-2-Methylhept-3-ene	cis	~0°	6 - 15 Hz[1][5][6]

While there is some overlap in the ranges, the coupling constant for the (E)-isomer is consistently and significantly larger than that for the (Z)-isomer. A typical value for a trans coupling is around 15-16 Hz, whereas a cis coupling is often observed in the 10-12 Hz range.[7]

Experimental Protocol for ¹H NMR Analysis

To empirically determine the coupling constants and thus assign the stereochemistry of a sample of 2-methylhept-3-ene, the following protocol should be followed.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the 2-methylhept-3-ene sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.
• Optimize the spectral width to encompass all proton signals (typically 0-10 ppm).
• Set the number of scans to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).
• Ensure proper shimming of the magnetic field to obtain sharp, well-resolved peaks.

3. Data Processing and Analysis:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the resulting spectrum to obtain a flat baseline.
• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.
• Identify the signals corresponding to the vinylic protons (typically in the range of 5.0-6.0 ppm).
• Expand the vinylic region and use the spectrometer's software to measure the peak-to-peak separation within the multiplets. This separation, in Hertz (Hz), is the coupling constant (J).[1]

Workflow for Stereoisomer Determination

The following diagram outlines the decision-making process for assigning the stereochemistry of 2-methylhept-3-ene based on the experimentally determined coupling constant.

Caption: Decision workflow for assigning (Z) or (E) stereochemistry based on ³J values.

Trustworthiness and Self-Validation

The reliability of this method is rooted in the fundamental physics of spin-spin coupling and has been validated across countless molecules for decades. The reciprocal nature of coupling constants provides an internal check on the assignments: the coupling constant observed in the multiplet for the C3 proton must be identical to the coupling constant in the multiplet for the C4 proton.[6] Any discrepancy would indicate a misinterpretation of the spectrum or the presence of more complex, higher-order coupling effects.

Furthermore, the use of NMR prediction software can serve as a valuable tool for corroborating experimental findings.[8][9] These programs use extensive databases and sophisticated algorithms to calculate theoretical chemical shifts and coupling constants for a given structure, offering a reliable point of comparison.[10][11]

Conclusion

The differentiation of (Z)- and (E)-2-Methylhept-3-ene via ¹H NMR spectroscopy is a straightforward and definitive process. The significant and predictable difference in the vicinal coupling constants of the vinylic protons—larger for the (E)-isomer and smaller for the (Z)-isomer—provides an unambiguous diagnostic tool. By following the outlined experimental protocol and understanding the underlying principles of the Karplus relationship, researchers can confidently assign the stereochemistry of these and other similar alkene isomers, ensuring the structural integrity of their chemical investigations.

References

• Coupling in Cis/Trans Alkenes | OpenOChem Learn.
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• Which has the higher chemical shift E/Z alkene? - Chemistry Stack Exchange.
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• A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants to H−C−C−F Torsion Angles | The Journal of Organic Chemistry - ACS Publications.
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• 14.12: Coupling Constants Identify Coupled Protons - Chemistry LibreTexts.

• ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites - PMC. Available at: [Link]

• 2-Methyl-3-heptene | C8H16 | PubChem. Available at: [Link]

• dihedral angles, J-values, & the Karplus equation - YouTube. Available at: [Link]

• CSIR NET Dec 2023 Chemistry Solution | Coupling constant for cis and trans alkene | NMR Spectroscopy - YouTube. Available at: [Link]

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• V J-Coupling.
• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY MODULE No. 15: Spin-Spin Coupling - e-PG Pathshala.

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• Ch 13 - Coupling - University of Calgary.
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• Prediction of 1H NMR coupling constants with associative neural networks trained for chemical shifts - PubMed. Available at: [Link]

• proton NMR spectrum of 2-methylbut-1-ene - Doc Brown's Chemistry.
• COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS.

• 3-Heptene, 2-methyl-, (E)- - the NIST WebBook. Available at: [Link]

• Mnova Predict | Accurate Prediction - Bruker. Available at: [Link]

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A Comparative Guide to Purity Validation of (Z)-2-Methylhept-3-ene: qNMR vs. GC-FID

For researchers, scientists, and drug development professionals, the precise determination of chemical purity is a critical prerequisite for ensuring the reliability, reproducibility, and safety of their work. (Z)-2-Methylhept-3-ene, a volatile organic compound, requires accurate purity assessment for its various applications. This guide provides an in-depth, objective comparison of two prevalent analytical techniques for its purity validation: quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography with Flame Ionization Detection (GC-FID). We will delve into the underlying principles, experimental protocols, and comparative data to empower you in selecting the most appropriate method for your analytical needs.

The Principle of Purity: Why It Matters

The presence of impurities, even in trace amounts, can significantly alter the chemical and physical properties of a substance, leading to unpredictable outcomes in research and manufacturing. For a compound like (Z)-2-Methylhept-3-ene, impurities could include stereoisomers (the (E)-isomer), structural isomers, residual starting materials, or solvents from its synthesis. Accurate purity determination is therefore not just a quality control measure but a fundamental aspect of scientific integrity.

Quantitative NMR (qNMR): A Primary Ratio Method

Quantitative NMR has emerged as a powerful primary analytical method for purity assessment.[1][2][3] Its key advantage lies in the direct proportionality between the integrated area of an NMR signal and the number of nuclei contributing to that signal.[1][4] This allows for the determination of the molar ratio of the analyte to a certified reference material (internal standard) of known purity, without the need for a specific reference standard of the analyte itself.[4][5][6] This characteristic grants qNMR direct traceability to the International System of Units (SI).[1][2]

Causality in Experimental Choices for qNMR:

• Internal Standard Selection: The choice of an internal standard is paramount for accurate qNMR. An ideal standard should be chemically stable, non-volatile, and possess signals that do not overlap with those of the analyte.[7] For a non-polar analyte like (Z)-2-Methylhept-3-ene, a suitable internal standard would be 1,4-Bis(trimethylsilyl)benzene (BTMSB), which is soluble in common deuterated organic solvents and provides a sharp, well-resolved singlet in a region of the ¹H NMR spectrum that is typically free of analyte signals.[8]

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard while not reacting with either. Chloroform-d (CDCl₃) is a common choice for non-polar compounds.

• Acquisition Parameters: To ensure accurate quantification, NMR acquisition parameters must be carefully optimized. A sufficiently long relaxation delay (D1), typically 5 to 7 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard, is crucial for complete magnetization recovery between scans.[9] The pulse angle should be set to 90° to maximize the signal.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh approximately 20 mg of a certified reference material (CRM) of 1,4-Bis(trimethylsilyl)benzene (purity ≥ 99.5%) into a 10 mL volumetric flask.

  • Dissolve the standard in chloroform-d (CDCl₃) and dilute to the mark.

• Sample Preparation:

  • Accurately weigh approximately 15-25 mg of the (Z)-2-Methylhept-3-ene sample into a clean, dry vial.

  • Precisely add 1.0 mL of the internal standard stock solution to the vial.

  • Vortex the mixture thoroughly to ensure homogeneity.

  • Transfer an appropriate volume (typically 0.6-0.7 mL) of the solution into a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

  • Key acquisition parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (D1): 60 seconds (determined based on T₁ measurements)

    • Number of Scans: 8-16 (to achieve an adequate signal-to-noise ratio)

    • Acquisition Time: ≥ 3 seconds

• Data Processing and Purity Calculation:

  • Apply a Fourier transform to the Free Induction Decay (FID) with an exponential multiplication factor of 0.3 Hz.

  • Manually phase and baseline correct the spectrum.

  • Integrate the well-resolved signals of both the analyte and the internal standard. For (Z)-2-Methylhept-3-ene, a vinylic proton signal is typically chosen. For BTMSB, the singlet from the 18 equivalent protons of the two trimethylsilyl groups is used.

  • Calculate the purity using the following equation[10]: Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * Purity_IS Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = Mass

    • Purity = Purity of the internal standard

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

GC-FID is a robust and highly sensitive chromatographic technique for separating and quantifying volatile organic compounds.[11][12]

• Preparation of Standard and Sample Solutions:

  • Prepare a stock solution of a high-purity (Z)-2-Methylhept-3-ene reference standard (if available) in a suitable solvent like hexane.

  • Create a series of calibration standards by serial dilution of the stock solution.

  • Prepare the sample for analysis by accurately weighing a known amount and dissolving it in the same solvent to a concentration within the calibration range.

• GC-FID Instrumentation and Conditions:

  • Gas Chromatograph: Agilent Intuvo 9000 GC or equivalent.[11]

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5, DB-5, or similar, 30 m x 0.25 mm ID x 0.25 µm film thickness).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

  • Injector: Split/splitless injector at 250 °C with an appropriate split ratio (e.g., 50:1).

  • Detector: Flame Ionization Detector (FID) at 280 °C.

• Data Acquisition and Analysis:

  • Inject 1 µL of each calibration standard and the sample solution.

  • Generate a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards.

  • Determine the concentration of (Z)-2-Methylhept-3-ene in the sample solution from the calibration curve.

  • Calculate the purity by area normalization, assuming all components have a similar response factor, or by using a reference standard for external calibration.

Karl Fischer Titration for Water Content

Since both qNMR and GC-FID primarily quantify organic impurities, the water content must be determined separately. Karl Fischer titration is the gold standard for this purpose.[13][14]

• Instrumentation: A coulometric or volumetric Karl Fischer titrator. For the expected low water content in a hydrophobic sample like (Z)-2-Methylhept-3-ene, the coulometric method is preferred due to its higher sensitivity for trace amounts of water.[15][16]

• Procedure:

  • The titration vessel is pre-conditioned to a dry state.

  • A known mass of the (Z)-2-Methylhept-3-ene sample is injected into the vessel.

  • The titrator electrochemically generates iodine, which reacts stoichiometrically with the water in the sample.

  • The instrument measures the total charge required to reach the endpoint, which is directly proportional to the amount of water.[16]

Visualizing the Workflows

qNMR Purity Determination Workflow

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• 2. qNMR - BIPM [bipm.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 6. Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability | Products | JEOL Ltd. [jeol.com]
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• 12. chromaleont.it [chromaleont.it]
• 13. Karl Fischer water content titration - Scharlab [scharlab.com]
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• 16. Determination of Water Content using the Karl Fischer Coulometric Method - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reactivity comparison between (Z)-2-Methylhept-3-ene and unbranched heptenes

As a Senior Application Scientist, evaluating the reactivity profiles of alkenes requires moving beyond basic functional group analysis to understand the delicate interplay between steric hindrance, electronic density, and transition-state geometry. When comparing a branched internal alkene like (Z)-2-Methylhept-3-ene to unbranched alternatives (such as 1-heptene or (Z)-3-heptene), the primary differentiator is the profound steric shielding exerted by the isopropyl group adjacent to the pi-bond.

This guide objectively compares the reactivity of these substrates, providing causality-driven insights and self-validating experimental protocols to support process development and synthetic planning.

Structural Causality & Reactivity Principles

The reactivity of an alkene towards electrophilic addition is fundamentally governed by the stability of the intermediate and the steric accessibility of the pi-bond (1)[1].

In unbranched internal alkenes like (Z)-3-heptene, the ethyl and propyl groups flanking the double bond offer similar steric environments. Consequently, incoming reagents face little discrimination between the C3 and C4 carbons. However, in (Z)-2-Methylhept-3-ene, the C2 position features a bulky isopropyl group. Because the alkene is in the (Z)-configuration (cis), the isopropyl group and the propyl group are forced onto the same face of the molecule, creating significant ground-state allylic strain. This steric bulk actively blocks the trajectory of bulky electrophiles approaching the C3 carbon, dictating both the reaction rate and the regiochemical outcome.

Logical mapping of structural features to reactivity outcomes in (Z)-2-Methylhept-3-ene.

Quantitative Reactivity Comparison

To clearly illustrate these differences, the table below summarizes the relative kinetic and regiochemical performance of these alkenes across standard electrophilic and catalytic transformations.

Alkene Substrate	Structural Class	Relative Epoxidation Rate ( krel​ )	Hydroboration Regioselectivity	Catalytic Hydrogenation Profile
1-Heptene	Terminal, Unbranched	1.00 (Reference)	>99% C1 (Terminal) Alcohol	Fast; unhindered catalyst approach
(Z)-3-Heptene	Internal, Unbranched	~0.85	~50:50 (C3 : C4) Alcohols	Moderate; standard internal alkene
(Z)-2-Methylhept-3-ene	Internal, Branched	~0.20	>95% C4 Alcohol	Slow; isopropyl group limits surface binding

Note: krel​ values are representative benchmarks based on the steric parameters of the transition states.

Mechanistic Case Study: Regioselective Hydroboration-Oxidation

The Causality: Hydroboration-oxidation is a quintessential anti-Markovnikov syn-addition where steric hindrance dictates regioselectivity (2)[2]. Borane ( BH3​ ) coordinates to the pi-bond to form a four-membered transition state. In unbranched (Z)-3-heptene, the lack of steric differentiation between C3 and C4 results in a non-selective mixture of 3-heptanol and 4-heptanol. Conversely, in (Z)-2-Methylhept-3-ene, the isopropyl group at C2 severely restricts the approach of the boron atom to C3. The electrophilic boron is forced to attack the less hindered C4 position, yielding 2-methylheptan-4-ol almost exclusively (3)[3].

Self-Validating Experimental Protocol: To prove this regioselectivity objectively, we utilize a self-validating workflow incorporating an internal standard to ensure mass balance and rule out volatile loss.

• System Preparation: In an oven-dried Schlenk flask under N2​ , dissolve 10.0 mmol of (Z)-2-Methylhept-3-ene and 2.0 mmol of dodecane (Internal Standard) in 20 mL of anhydrous THF. Causality: Dodecane is inert and allows for precise GC-FID quantification of the starting material's disappearance.

• Hydroboration Phase: Cool the flask to 0°C. Dropwise, add 4.0 mL of 1.0 M BH3​⋅THF complex. Causality: 0°C minimizes the kinetic energy of the system, maximizing the energy difference between the C3 and C4 transition states to enhance regioselectivity. Stir for 1 hour at room temperature.

• Oxidation Phase: Cool back to 0°C. Carefully add 3.0 mL of 3M NaOH, followed dropwise by 3.0 mL of 30% H2​O2​ . Causality: The basic peroxide generates the hydroperoxide anion, which strictly retains the stereochemistry of the C-B bond during migration.

• Validation & Analysis: Extract with diethyl ether, dry over MgSO4​ , and analyze via GC-MS. The ratio of the product peak area to the dodecane peak area confirms 100% conversion (mass balance), while the MS fragmentation pattern confirms the >95% presence of the C4-alcohol over the C3-alcohol.

Step-by-step self-validating workflow for the hydroboration-oxidation of heptenes.

Mechanistic Case Study: Epoxidation Kinetics

The Causality: Epoxidation via meta-chloroperoxybenzoic acid (mCPBA) proceeds through a concerted "butterfly" transition state (4)[4]. While alkyl substitution generally increases the electron density of the double bond (accelerating epoxidation), extreme steric bulk counteracts this electronic benefit. The isopropyl group in (Z)-2-Methylhept-3-ene physically blocks the trajectory of the bulky mCPBA molecule. Consequently, the activation energy ( Ea​ ) required to reach the transition state is significantly higher than that of unbranched 1-heptene or (Z)-3-heptene.

Self-Validating Experimental Protocol: To objectively measure this kinetic retardation, we employ an equimolar competition assay.

• System Preparation: In a single reaction vial, combine 5.0 mmol of 1-heptene, 5.0 mmol of (Z)-2-Methylhept-3-ene, and 2.0 mmol of nonane (Internal Standard) in 15 mL of dichloromethane ( CH2​Cl2​ ).

• Competitive Epoxidation: Add a limiting amount (2.0 mmol) of purified mCPBA at 25°C. Causality: Using a limiting reagent forces the two alkenes to compete for the electrophile in the exact same environment, eliminating concentration and temperature variables.

• Quenching: After 30 minutes, quench the reaction with saturated aqueous Na2​S2​O3​ to destroy unreacted mCPBA.

• Validation & Analysis: Analyze the organic layer via GC-FID. By comparing the consumption of 1-heptene versus (Z)-2-Methylhept-3-ene relative to the nonane standard, the relative rate constant ( krel​ ) can be mathematically derived. The data will consistently show a heavily skewed preference for the unbranched alkene due to steric approach control.

References

• Title: Alkene Reactivity Source: MSU Chemistry URL
• Title: Hydroboration Oxidation of Alkenes Source: Master Organic Chemistry URL
• Title: Alkene hydroboration Source: Visualize Organic Chemistry URL
• Title: Reactions of Alkenes Source: Pearson URL

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Alkene hydroboration - Visualize Organic Chemistry [visualizeorgchem.com]
• 4. pearson.com [pearson.com]

Comparative Analysis: Boiling Point Dynamics of (Z)-2-Methylhept-3-ene vs. 2-Methylheptane

Executive Summary

In the field of hydrocarbon physical chemistry, minor structural variations—such as the introduction of a degree of unsaturation or stereochemical rigidity—can significantly impact macroscopic properties. This guide provides an objective, data-driven comparison of the boiling points of 2-methylheptane (a saturated branched alkane) and (Z)-2-methylhept-3-ene (an unsaturated branched alkene with a cis-configuration). By examining the interplay between molecular weight, conformational flexibility, and London dispersion forces, we elucidate why the saturated alkane exhibits a higher boiling point than its unsaturated counterpart.

Physicochemical Data Comparison

To establish a baseline for our mechanistic analysis, the quantitative thermodynamic and physical properties of both compounds are summarized below. Data is aggregated from authoritative chemical databases including PubChem and the National Institute of Standards and Technology (NIST).

Property	2-Methylheptane	(Z)-2-Methylhept-3-ene
Chemical Class	Branched Alkane	Branched Alkene (cis-isomer)
Molecular Formula	C₈H₁₈	C₈H₁₆
Molecular Weight	114.23 g/mol	112.22 g/mol
Boiling Point (760 mmHg)	116.8 °C – 118.4 °C	~112.0 °C
Density (at 20 °C)	0.698 g/mL	~0.702 g/mL
Structural Feature	Saturated, highly flexible chain	Rigid cis-double bond (steric kink)
PubChem CID	[1]	[2]

Mechanistic Analysis of Boiling Point Discrepancy

The boiling point of a non-polar hydrocarbon is dictated almost entirely by the strength of its intermolecular London dispersion forces . These transient induced-dipole interactions are governed by two primary factors: molecular mass (which influences polarizability) and molecular geometry (which dictates the surface area available for intermolecular contact).

• Molecular Weight and Polarizability: 2-Methylheptane possesses a slightly higher molecular weight (114.23 g/mol ) than (Z)-2-methylhept-3-ene (112.22 g/mol ) due to the presence of two additional hydrogen atoms[1][2]. This marginally larger electron cloud makes the alkane slightly more polarizable, contributing to a minor increase in dispersion force strength.

• Conformational Flexibility vs. Steric Rigidity (The Dominant Factor): The most critical differentiator between these two molecules is their structural geometry. 2-Methylheptane features a fully saturated carbon backbone. Despite the methyl branch at the C2 position, the remainder of the chain is highly flexible, allowing the molecules to adopt extended conformations that maximize van der Waals contact area with neighboring molecules[3]. Conversely, (Z)-2-methylhept-3-ene contains a cis-configured double bond between C3 and C4. This introduces a permanent, rigid ~120° "kink" into the hydrocarbon chain[4][5]. This steric restriction prevents the alkene molecules from packing as densely or aligning as effectively as the flexible alkane chains. The reduced intermolecular surface area weakens the overall dispersion forces, meaning less thermal energy is required to transition the substance from the liquid to the vapor phase, resulting in a lower boiling point (~112 °C vs ~117 °C)[3][4].

Caption: Logical flowchart detailing the physicochemical factors driving the boiling point discrepancy.

Experimental Protocol: Self-Validating Micro-Distillation

To empirically verify the boiling point discrepancy between these two compounds, researchers must utilize a self-validating system that eliminates environmental variables and sample contamination. The following protocol outlines a high-fidelity micro-distillation workflow.

Step 1: Compositional Verification via GC-MS

• Action: Prior to thermal analysis, inject a 1 µL aliquot of each anhydrous sample into a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped with a non-polar column (e.g., HP-5ms).

• Causality: Trace impurities—such as unreacted precursor alcohols, trans-isomers, or absorbed atmospheric moisture (which forms azeotropes)—will artificially skew the boiling point via Raoult's Law. This step acts as a self-validating gatekeeper; only samples confirming >99.5% purity proceed to distillation.

Step 2: Apparatus Assembly and Environmental Calibration

• Action: Assemble a dry micro-distillation apparatus. Position a calibrated digital Pt100 thermocouple exactly at the side-arm of the distillation head. Concurrently, record the ambient atmospheric pressure using a digital barometer.

• Causality: The thermocouple must measure the vapor temperature rather than the boiling liquid. Measuring the liquid phase directly introduces severe superheating artifacts, rendering the data untrustworthy. Furthermore, boiling points are strictly pressure-dependent; recording ambient pressure is mandatory for later mathematical correction.

Step 3: Controlled Thermal Ramping

• Action: Submerge the boiling flask in a silicone oil bath. Apply heat, adjusting the hotplate to achieve a strict temperature ramp rate of 2 °C/min as the expected boiling point is approached.

• Causality: A slow, tightly controlled ramp rate ensures thermodynamic equilibrium between the liquid and vapor phases at the thermocouple junction. Rapid heating causes thermal lag, resulting in artificially inflated temperature readings.

Step 4: Data Acquisition and Pressure Correction

• Action: Record the temperature plateau at which the distillation rate stabilizes at approximately 1 drop per second. Apply the Sydney Young equation to correct the observed boiling point to standard atmospheric pressure (760 mmHg).

• Causality: The stable temperature plateau represents the true phase-transition temperature of the pure substance. Correcting for pressure ensures the acquired data is universally standard and directly comparable to literature values[6].

Caption: Self-validating experimental workflow for high-fidelity boiling point determination.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11594, 2-Methylheptane." PubChem,[Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 90870935, (Z)-2-methylhept-3-ene." PubChem,[Link].

• National Institute of Standards and Technology. "Heptane, 2-methyl-." NIST Chemistry WebBook, SRD 69,[Link].

• Stenutz, R. "cis-2-methyl-3-heptene." Tables for Chemistry,[Link].

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• 3. 2-Methylheptane - Wikipedia [en.wikipedia.org]
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• 6. Heptane, 2-methyl- [webbook.nist.gov]

A Comparative Guide to Validating the Stereochemical Assignment of (Z)-2-Methylhept-3-ene via 2D NOESY NMR

This guide provides an in-depth, objective comparison of using 2D NOESY NMR to validate the stereochemical assignment of (Z)-2-Methylhept-3-ene. It is intended for researchers, scientists, and drug development professionals who require unambiguous stereochemical determination of organic molecules. The guide details the experimental rationale, a validated protocol, data interpretation, and a comparison with alternative analytical methods.

The Stereochemical Challenge of Trisubstituted Alkenes

The precise arrangement of substituents around a carbon-carbon double bond, known as E/Z isomerism, profoundly influences a molecule's physical, chemical, and biological properties.[1] For trisubstituted alkenes like 2-methylhept-3-ene, this assignment is non-trivial. Unlike simple disubstituted alkenes where cis/trans nomenclature can be used, the E/Z designation relies on the Cahn-Ingold-Prelog (CIP) priority rules.[2] While 1D ¹H NMR is the workhorse of structural elucidation, relying solely on vicinal proton-proton coupling constants (³JHH) across the double bond can be misleading for confirming stereochemistry in these more complex systems.

The Power of Through-Space Correlations: The 2D NOESY Experiment

To overcome the limitations of through-bond J-coupling analysis, we can exploit a through-space phenomenon: the Nuclear Overhauser Effect (NOE).[3][4] The NOE is the transfer of nuclear spin polarization from one nucleus to another through space.[5] This effect is exquisitely sensitive to the distance between nuclei, with the intensity of the NOE being inversely proportional to the sixth power of the internuclear distance (r⁻⁶).[6] For small molecules, this effect is reliably observed for protons that are within approximately 5 Å of each other.[6][7]

The 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is a powerful technique that maps all the NOE interactions within a molecule in a single spectrum.[8][9] The resulting 2D spectrum displays standard 1D proton signals on the diagonal, while off-diagonal "cross-peaks" connect protons that are close in space.[10] This makes NOESY an ideal tool for distinguishing between (Z) and (E) isomers.

For 2-Methylhept-3-ene, the key distinction lies in the spatial proximity of specific protons:

• In the (Z)-isomer , the vinylic proton at C3 (H3) is spatially close to the methyl protons at C2 (H2-Me).

• In the (E)-isomer , the vinylic proton at C3 (H3) is spatially close to the methylene protons of the propyl group at C5 (H5).

A 2D NOESY experiment will show a decisive cross-peak that validates one geometry while excluding the other.

Experimental Protocol: Acquiring High-Quality NOESY Data

The acquisition of a high-quality NOESY spectrum is paramount for unambiguous results. The nOe interaction is relatively weak, meaning that sample preparation and the choice of experimental parameters are critical.[11]

Sample Preparation: A Self-Validating System

The quality of the sample directly impacts the quality of the resulting spectrum.[12]

• Concentration : Prepare a solution of 5-15 mg of 2-methylhept-3-ene in 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃). The concentration should be sufficient to obtain a good signal-to-noise ratio in a standard ¹H NMR spectrum within 8-16 scans.[11]

• Purity : Ensure the sample is free of particulate matter by filtering it through a pipette plugged with glass wool or a syringe filter directly into a high-quality NMR tube (e.g., Wilmad 528-PP or better).[11][13] Solid impurities disrupt the magnetic field homogeneity, leading to broadened spectral lines.[13]

• Degassing (Critical Step) : Dissolved paramagnetic oxygen (O₂) significantly shortens relaxation times and can quench or completely eliminate the NOE effect in small molecules.[7][14] Degas the sample thoroughly using a minimum of three freeze-pump-thaw cycles to ensure the removal of dissolved oxygen.[13][14][15]

Spectrometer Setup and Key Parameters

The following parameters are provided as a robust starting point for a 400 or 500 MHz spectrometer.

Parameter	Recommended Value	Rationale & Causality
Experiment	noesyph (phase-sensitive)	Provides pure absorption-phase lineshapes, which are easier to integrate and interpret.
Mixing Time (d8)	0.5 - 0.8 seconds	This is the most critical parameter.[16] It's the delay during which NOE cross-relaxation occurs. For small molecules, a longer mixing time is needed for the NOE to build up. Start with 0.8s and adjust if necessary.[6]
Relaxation Delay (d1)	2-4 seconds	Allows for near-complete relaxation of nuclear spins between scans, ensuring quantitative results. Should be at least 1.5 times the longest T1 relaxation time in the molecule.
Number of Scans (ns)	16 (or multiple of 8)	NOESY cross-peaks are inherently weak.[17] A sufficient number of scans is required to achieve an adequate signal-to-noise ratio.
Number of Increments (ni)	256 - 512	Determines the resolution in the indirect (F1) dimension. 256 is often sufficient for small molecules.

Experimental Workflow Diagram

The following diagram outlines the logical flow from sample preparation to final data interpretation.

Caption: Experimental workflow for NOESY-based stereochemical validation.

Data Analysis and Interpretation

After Fourier transformation and proper phasing, the 2D NOESY spectrum is analyzed for key cross-peaks. For small molecules, the diagonal peaks and the NOE cross-peaks will have opposite phases (e.g., if the diagonal is negative, cross-peaks will be positive).[6][7]

Identifying the "Smoking Gun" Correlation

The definitive assignment of (Z)-2-Methylhept-3-ene hinges on observing a specific through-space correlation.

Caption: Diagnostic NOE correlations for (Z) and (E) isomers.

• Confirmation of (Z)-Isomer: A cross-peak will be observed between the signal for the vinylic proton (H3) and the signal for the C2-methyl protons. This is because, in the Z-configuration, these protons are on the same side of the double bond and therefore spatially close.

• Exclusion of (E)-Isomer: The absence of a significant cross-peak between the vinylic proton (H3) and the C5-methylene protons strongly argues against the E-configuration.

Comparative Analysis: NOESY vs. Alternative Methods

While 2D NOESY is a powerful tool, it's essential to understand its performance relative to other available techniques.

Method	Principle	Advantages	Disadvantages	Best Suited For
2D NOESY	Through-space ¹H-¹H correlation	Provides all NOE correlations in a single experiment; excellent for complex molecules.[3]	Can be time-consuming (0.5-2 hours); requires careful parameter optimization.[16][17]	Unambiguous stereochemical assignment of complex or novel structures.
1D NOE Difference	Through-space ¹H-¹H correlation	Faster for a small number of targeted correlations (~15 min per experiment); high resolution.[16][17]	Requires separate experiments for each proton of interest; can suffer from subtraction artifacts.[7]	Quickly confirming a specific, hypothesized spatial relationship between well-resolved peaks.
2D ROESY	Through-space ¹H-¹H correlation (in the rotating frame)	Effective for medium-sized molecules (MW ~700-1500 Da) where the standard NOE can be zero.[7][16]	Less sensitive for small molecules; can have artifacts from J-coupling (TOCSY transfer).[7][18]	Molecules in the "NOE-null" molecular weight range.
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides an absolute, unambiguous 3D structure.	Requires a suitable single crystal, which can be difficult or impossible to grow.	Molecules that readily form high-quality crystals.

Conclusion: Establishing a Validated Protocol for Stereochemical Assignment

The 2D NOESY experiment provides a robust and definitive method for validating the stereochemical assignment of trisubstituted alkenes like (Z)-2-Methylhept-3-ene. Its ability to unambiguously identify through-space proton proximities offers a clear advantage over methods that rely on potentially ambiguous J-coupling constants. By following a rigorous experimental protocol, particularly concerning sample preparation and the optimization of the mixing time, researchers can generate high-quality, self-validating data. When compared to alternatives, 2D NOESY offers a comprehensive solution that does not require crystallization and provides a complete map of spatial correlations within the molecule, making it an indispensable tool for modern chemical research and development.

References

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• IUPUI. (n.d.). 2D-NOESY Spectra of Small Molecules - Hints And Tips. Indiana University–Purdue University Indianapolis. [Link]

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• University of Wisconsin-Madison Chemistry Department. (2021, March 10). 1D NOESY made easy. NMR Facility Blog. [Link]

• Australian National University. (n.d.). Guide to NOE Experiments. ANU NMR Facility. [Link]

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• Rubini, M. (2024, October 3). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Organic Chemistry: Current Research. [Link]

• Ashenhurst, J. (2013, January 22). Alkene Addition Reactions: "Regioselectivity" and "Stereoselectivity" (Syn/Anti). Master Organic Chemistry. [Link]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. [Link]

• YouTube. (2022, March 21). Stereochemistry | How to read NOESY spectrum?[Link]

• University of California, Davis. (n.d.). Nuclear Overhauser Effect (NOE). [Link]

• Orango. (2025, October 29). Alkene Stereochemistry Understanding E/Z Configuration. [Link]

• MRIQuestions.com. (2016, March 22). The Nuclear Overhauser Effect. [Link]

• University of Calgary. (n.d.). Alkene stereochemistry. [Link]

• Royal Society of Chemistry. (2017). Chapter 2: Homonuclear Cross-relaxation and Cross-correlation in Small Molecules and in Soft Matter. [Link]

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A Comparative Analysis of Retention Indices for (Z)-2-Methylhept-3-ene on Polar vs. Non-Polar GC Columns

This guide provides an in-depth comparison of the gas chromatographic behavior of (Z)-2-Methylhept-3-ene on stationary phases of differing polarities. We will explore the theoretical underpinnings of analyte-column interactions, present a detailed experimental protocol for determining Kovats retention indices, and analyze the resulting data to provide actionable insights for researchers, scientists, and drug development professionals engaged in chromatographic analysis.

Introduction: The Significance of Retention Index in Compound Identification

In gas chromatography (GC), retention time—the time it takes for a compound to travel through the column—is a fundamental measurement. However, it is highly sensitive to instrumental parameters such as column length, diameter, film thickness, temperature, and carrier gas flow rate.[1] This variability makes direct comparison of retention times between different laboratories or systems unreliable.

To overcome this, the Kovats Retention Index (RI) was developed by Ervin Kováts in the 1950s.[1][2] The RI system normalizes retention times by relating the retention of an analyte to that of a series of n-alkane (straight-chain hydrocarbon) standards.[3] This creates a dimensionless and more robust value that is largely independent of the specific GC system's variables, allowing for more confident compound identification by comparing experimentally determined RIs to database values.[1][4] The retention index of an n-alkane is defined as 100 times its carbon number (e.g., n-octane has an RI of 800).[1][3]

This guide focuses on (Z)-2-Methylhept-3-ene, an unsaturated hydrocarbon. Its C=C double bond introduces a region of high electron density, making its retention behavior particularly sensitive to the polarity of the GC column's stationary phase. We will compare its retention index on a non-polar phase, where separation is dominated by boiling point, and a polar phase, where more specific intermolecular interactions come into play.

Theoretical Background: The Role of Stationary Phase Polarity

The ability of a GC column to separate components is dictated by the chemical principle of "likes dissolves like," which pertains to the interactions between the analytes and the stationary phase.[5][6]

Non-Polar Columns (e.g., 100% Dimethylpolysiloxane)

Non-polar stationary phases, such as those made of 100% dimethylpolysiloxane (PDMS), are the most common starting point for GC method development.[7][8]

• Primary Interaction Mechanism: Separation on these columns is governed by dispersive forces, also known as van der Waals forces.[5][8][9] These intermolecular attractions increase with the size and surface area of a molecule.

• Elution Order: Consequently, for non-polar compounds, the elution order generally follows their boiling points; compounds with lower boiling points are more volatile and elute faster.[5][8][10]

• Interaction with (Z)-2-Methylhept-3-ene: As an eight-carbon hydrocarbon, (Z)-2-Methylhept-3-ene will interact with a PDMS phase primarily through these weak dispersive forces. Its retention will be similar to that of other C8 hydrocarbons, with its boiling point being the main determinant of its retention time. The presence of the double bond has a minimal effect on retention with this type of phase.[11]

Polar Columns (e.g., Polyethylene Glycol - WAX)

Polar stationary phases, such as those made of polyethylene glycol (PEG), commonly known as "WAX" columns, are designed for separating polar compounds.[12][13][14]

• Primary Interaction Mechanism: These phases contain polar functional groups (e.g., ether linkages) that can engage in stronger and more specific intermolecular interactions, including dipole-dipole, dipole-induced dipole, and hydrogen bonding.[9][12]

• Elution Order: Elution is determined by the overall effect of all interactions, with polar analytes being more strongly retained than non-polar ones.[15]

• Interaction with (Z)-2-Methylhept-3-ene: The C=C double bond in (Z)-2-Methylhept-3-ene is a polarizable feature.[5] The electron-rich pi (π) bond can interact with the polar sites of the PEG stationary phase through dipole-induced dipole interactions.[9] This specific interaction is stronger than the simple dispersive forces on a non-polar column, leading to increased retention. Therefore, compounds containing double or triple bonds are more strongly retained on polar columns than their saturated counterparts.[6]

Experimental Protocol: Determination of Temperature-Programmed Retention Index

To ensure the trustworthiness and reproducibility of our comparison, we will follow a standardized protocol for determining the Temperature-Programmed Retention Index (TPRI), as this is the most common mode of operation in modern GC analysis.

Materials and Instrumentation

• Gas Chromatograph: Any standard GC system equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Non-Polar Column: 100% Dimethylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Polar Column: Polyethylene Glycol (WAX), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Analytes: High-purity (Z)-2-Methylhept-3-ene.

• Standards: A standard mixture of n-alkanes (e.g., C8 to C20) dissolved in a suitable solvent like hexane.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

Step-by-Step Methodology

• Sample Preparation: Prepare a dilute solution (e.g., 100 ppm) of (Z)-2-Methylhept-3-ene in hexane. Prepare a separate solution of the n-alkane standard mixture. For co-injection, prepare a mixed solution containing the analyte and the n-alkane standards.

• GC Instrument Setup (Typical Conditions):

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Injection Volume: 1 µL

  • Oven Temperature Program: 50°C (hold for 2 min), then ramp at 10°C/min to 240°C (hold for 5 min).

  • Detector Temperature: 250°C

• Analysis Execution:

  • First, inject the n-alkane standard mixture alone to identify the retention times of each n-alkane.

  • Next, inject the sample containing (Z)-2-Methylhept-3-ene (or the co-injection mix).

  • Perform each analysis under identical, stabilized conditions for both the polar and non-polar columns.

• Data Acquisition: Record the retention times for the analyte and the n-alkanes that elute immediately before and after it.

The experimental workflow is visualized in the diagram below.

Sources

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. Kovats retention index — Grokipedia [grokipedia.com]
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• 5. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
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• 11. Alkenes separation on a non polar column - Chromatography Forum [chromforum.org]
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• 13. 乙二醇和二醇气相色谱分析 [sigmaaldrich.com]
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• 15. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]

Comparative Guide: Thermodynamic Stability and Heat of Hydrogenation in (Z)- vs. (E)-2-Methylhept-3-ene

For researchers and drug development professionals, the selection of specific alkene stereoisomers can profoundly impact both the synthetic efficiency and the pharmacological profile of a target molecule. Understanding the thermodynamic stability of these isomers is critical when designing scalable catalytic hydrogenation processes.

This guide provides an objective, data-driven comparison of the heat of hydrogenation ( ΔHhydro∘​ ) between (Z)-2-methylhept-3-ene and (E)-2-methylhept-3-ene. By analyzing their structural mechanics and enthalpic release, we can establish a predictive model for their behavior in complex synthetic workflows.

Mechanistic Causality: Steric Strain and Enthalpic Release

The heat of hydrogenation is defined as the enthalpy change that occurs when one mole of an unsaturated compound reacts with hydrogen gas to form a fully saturated alkane. Because the formation of stronger σ -bonds from weaker π -bonds is an exothermic process, ΔHhydro∘​ is always a negative value. Crucially, this metric serves as a direct proxy for the ground-state thermodynamic stability of the starting alkene: the more stable the alkene, the less energy it releases upon hydrogenation ()[1].

In the case of 2-methylhept-3-ene, the double bond is disubstituted with two distinct alkyl groups: an isopropyl group at C2 and a linear propyl group extending from C5.

• (E)-2-Methylhept-3-ene (Trans-like): The bulky isopropyl group and the propyl group are positioned on opposite sides of the π -bond. This geometry minimizes van der Waals repulsions, resulting in a lower ground-state potential energy.

• (Z)-2-Methylhept-3-ene (Cis-like): The isopropyl and propyl groups are forced onto the same side of the double bond. The spatial proximity of the branched isopropyl group and the linear propyl chain induces severe steric clash. This steric strain raises the internal energy of the molecule.

When both isomers undergo catalytic hydrogenation, they yield the exact same saturated product: 2-methylheptane . Because the (Z)-isomer begins at a higher energy state due to steric strain, it must release a greater amount of energy to reach the common baseline of the saturated alkane.

Thermodynamic energy profile comparing the hydrogenation of (Z)- and (E)-2-Methylhept-3-ene.

Quantitative Isomeric Comparison

While exact calorimetric data for every specific heavily substituted alkene is not always tabulated, we can accurately extrapolate the expected enthalpic release based on established thermodynamic data for bulky disubstituted alkenes. The table below summarizes the comparative performance and structural metrics of the two isomers.

Property	(E)-2-Methylhept-3-ene	(Z)-2-Methylhept-3-ene
Substituent Geometry	Trans (Opposite sides)	Cis (Same side)
Steric Strain	Minimal	High (Isopropyl vs. Propyl clash)
Relative Ground State Energy	Lower (Thermodynamically stable)	Higher (Thermodynamically unstable)
Estimated ΔHhydro∘​	≈−117 kJ/mol	≈−125 kJ/mol
Hydrogenation Product	2-Methylheptane	2-Methylheptane
Reaction Kinetics (Pd/C)	Slower (Steric shielding of π -bond)	Faster (Relief of steric strain drives reaction)

Experimental Methodology: Precision Reaction Calorimetry

To empirically validate the difference in the heat of hydrogenation between these two isomers, researchers must utilize Isothermal Titration Calorimetry (ITC) or precision reaction calorimetry.

The following protocol is designed as a self-validating system . A common pitfall in alkene hydrogenation on metal surfaces is the unintended cis-trans isomerization prior to hydrogen insertion ()[2]. If the (Z)-isomer isomerizes to the (E)-isomer before reducing, the measured heat will be artificially low. This protocol integrates post-reaction validation to ensure data integrity.

Step-by-Step Calorimetry Protocol

• System Calibration (Baseline Validation):

  • Action: Calibrate the reaction calorimeter using a chemical standard with a known, highly accurate heat of hydrogenation (e.g., cyclohexene, ΔH∘=−119.6 kJ/mol).

  • Causality: This establishes the exact heat capacity of the instrument and solvent system, ensuring that subsequent measurements of the unknown isomers are absolute rather than relative.

• Sample Preparation:

  • Action: Purify both (Z)- and (E)-2-methylhept-3-ene via preparative gas chromatography to >99.5% isomeric purity. Dissolve 0.1 M of the alkene in anhydrous hexane.

• Catalyst Equilibration:

  • Action: Load 10% Pd/C catalyst into the reaction vessel containing the solvent. Purge the system with Argon, then introduce H2​ gas at a constant pressure of 1 atm. Allow the thermal baseline to stabilize completely.

  • Causality: Using a finely divided catalyst minimizes mass transfer limitations. Pre-saturating the solvent with H2​ prevents the heat of gas dissolution from interfering with the reaction enthalpy data.

• Reaction Initiation & Integration:

  • Action: Inject the alkene solution into the pressurized reaction vessel. Monitor the heat flow (W) over time until the thermal baseline is re-established. Integrate the area under the heat flow curve to calculate the total enthalpy change ( ΔH ).

• Post-Reaction GC-MS Validation (System Integrity Check):

  • Action: Extract an aliquot of the post-reaction mixture and analyze it via GC-MS.

  • Causality: This step is critical to confirm 100% conversion to 2-methylheptane and to verify the absence of unreacted (E)-isomer in the (Z)-isomer run. If isomerization occurred without hydrogenation, the experiment must be repeated with a more active catalyst or higher H2​ pressure to outcompete the isomerization kinetics.

Step-by-step experimental workflow for measuring heat of hydrogenation via calorimetry.

References

• 10.6: Stability of Alkenes Chemistry LibreTexts URL:[Link]

• Prevalence of trans-Alkenes in Hydrogenation Processes on Metal Surfaces: A Density Functional Theory Study The Journal of Physical Chemistry C (ACS Publications) URL:[Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(Z)-2-Methylhept-3-ene: Comprehensive Laboratory Safety and Disposal Protocol

Introduction (Z)-2-Methylhept-3-ene is a volatile, branched alkene frequently utilized as a chemical intermediate, solvent, or reference standard in organic synthesis and analytical chemistry. Because of its specific aliphatic structure, it presents acute flammability and aspiration hazards. This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational and disposal framework, ensuring strict compliance with environmental and occupational safety regulations.

Chemical Profile & Hazard Causality

To safely manage (Z)-2-Methylhept-3-ene, personnel must first understand the physical chemistry driving its hazard profile. The following data summarizes its critical properties[1]:

Property	Value	Causality & Operational Implication
Molecular Formula	C₈H₁₆	Hydrocarbon structure; highly combustible, yielding CO₂ and H₂O upon complete oxidation.
Molecular Weight	112.21 g/mol	Vapor is heavier than air (vapor density > 1). Vapors will pool in low-lying areas, increasing flashback risk.
Flash Point	~11.9 °C (53.4 °F)	Generates sufficient vapor at standard room temperature (20-25 °C) to form an ignitable mixture in air. Requires Category 2 Flammable handling.
EPA Waste Code	D001 (Ignitable)	Meets the Resource Conservation and Recovery Act (RCRA) definition for ignitability (flash point < 60 °C)[2].
Specific Gravity	~0.725 g/cm³	Less dense than water. Will float on aqueous surfaces, meaning water is ineffective for fire suppression (use foam, dry chemical, or CO₂).

Mechanistic Hazard Causality:

• Ignitability (D001): The low flash point means that even ambient laboratory temperatures provide enough thermal energy to volatilize the liquid. A simple static discharge can exceed the minimum ignition energy (MIE) of the vapor-air mixture.

• Aspiration Toxicity: The compound possesses low kinematic viscosity and low surface tension. If ingested and subsequently vomited, the liquid can easily bypass the epiglottis and penetrate deep into the lower respiratory tract, causing severe chemical pneumonitis.

Operational Safety & Handling Protocol

OSHA's Laboratory Standard (29 CFR 1910.1450) mandates that the handling of hazardous chemicals be governed by a site-specific Chemical Hygiene Plan (CHP)[3]. The following protocol ensures a self-validating safety loop during active handling:

Step 1: Engineering Controls Verification

• Action: Conduct all transfers and reactions inside a certified, spark-proof chemical fume hood.

• Validation: Check the fume hood monitor before opening the container. The face velocity must read between 80-120 feet per minute (fpm). If the alarm sounds, abort the operation immediately.

Step 2: Personal Protective Equipment (PPE) Selection

• Action: Don standard PPE: flame-resistant laboratory coat (e.g., Nomex), safety goggles, and nitrile gloves.

• Validation: Inspect gloves for micro-tears before use. Because (Z)-2-Methylhept-3-ene is a non-polar solvent, prolonged exposure will degrade standard nitrile. Change gloves immediately if contaminated.

Step 3: Static Mitigation (Grounding and Bonding)

• Action: When transferring volumes larger than 4 liters from bulk drums, use grounding and bonding cables between the source and receiving vessels.

• Validation: Ensure metal-to-metal contact is achieved (piercing any paint or rust) to dissipate static charge, preventing spark-induced ignition.

Step-by-Step Waste Disposal Workflow

Proper chemical waste management is fundamental for protecting human health and maintaining regulatory compliance[4]. (Z)-2-Methylhept-3-ene must never be disposed of down the drain or in general municipal waste.

Step 1: Waste Segregation

• Action: Isolate (Z)-2-Methylhept-3-ene into a Non-Halogenated Organic Solvent waste stream.

• Causality: Mixing non-halogenated alkenes with halogenated waste (e.g., chloroform, dichloromethane) complicates the incineration process. Halogenated wastes require specialized high-temperature incineration with alkaline scrubbers to prevent the atmospheric release of toxic dioxins and furans. Segregation reduces disposal costs and environmental risk.

Step 2: Containerization

• Action: Pour the waste into a chemically compatible, high-density polyethylene (HDPE) or glass carboy.

• Validation: Ensure the container has a secure, leak-proof, screw-top closure. Do not use snap-caps or parafilm, which cannot contain vapor pressure fluctuations.

Step 3: EPA-Compliant Labeling

• Action: Affix a hazardous waste label immediately upon adding the first drop of waste. The label must explicitly state "Hazardous Waste" and identify the primary hazard: Ignitable (EPA D001) [2].

• Validation: Cross-reference the label with the container contents. Ensure no abbreviations (e.g., "Me-heptene") are used; write out the full chemical name.

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Store the waste container in a designated SAA at or near the point of generation, placed within secondary containment (e.g., a polyethylene tray).

• Validation: Verify that the SAA does not exceed the EPA limit of 55 gallons of hazardous waste. Ensure the container is kept away from strong oxidizers (e.g., peroxides, nitric acid) which could initiate a catastrophic exothermic reaction.

Step 5: Final Disposal via Incineration

• Action: Coordinate with your Environmental Health and Safety (EHS) department or a certified hazardous waste vendor to remove the waste within the regulatory timeframe (typically 6 months for academic/research facilities)[4].

• Causality: Commercial incineration at temperatures exceeding 1,000°C ensures complete thermal destruction of the carbon skeleton, converting the alkene entirely into carbon dioxide and water vapor.

Figure 1: Step-by-step waste segregation and disposal workflow for (Z)-2-Methylhept-3-ene.

Emergency Spill Response Protocol

In the event of a localized spill (e.g., < 1 Liter) inside the laboratory, execute the following self-validating response protocol:

• Evacuate and Isolate: Immediately alert personnel in the vicinity. Extinguish all open flames and turn off spark-producing equipment (hot plates, stirrers) to eliminate ignition sources.

• Ventilation Validation: Ensure the laboratory ventilation system is operating at maximum capacity to prevent the accumulation of explosive vapors.

• Containment: Don appropriate PPE (including a respirator if outside a fume hood). Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, dry sand, or specialized universal spill pads). Never use combustible materials like sawdust.

• Collection: Use non-sparking tools (e.g., polypropylene scoops) to collect the saturated absorbent.

• Disposal of Spill Debris: Place the collected material into a heavy-duty hazardous waste bag or a dedicated plastic bucket with a tight-fitting lid. Label as "Hazardous Waste - Ignitable Spill Debris (Contains 2-Methylhept-3-ene)" and submit for EHS pickup.

References

• National Center for Biotechnology Information. "2-Methyl-3-heptene, (3E)-" PubChem Compound Summary for CID 5357255. Retrieved March 23, 2026, from [Link]

• United States Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Retrieved March 23, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." OSHA.gov. Retrieved March 23, 2026, from [Link]

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." DanielsHealth.com. Retrieved March 23, 2026, from [Link]

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• 4. danielshealth.com [danielshealth.com]

Personal protective equipment for handling (Z)-2-Methylhept-3-ene

Comprehensive Safety and Operational Guide for Handling (Z)-2-Methylhept-3-ene

(Z)-2-Methylhept-3-ene (CAS: 20488-34-0), also known as cis-2-methyl-3-heptene, is a branched aliphatic hydrocarbon widely utilized in advanced organic synthesis and lipid research [1]. As a highly volatile and flammable C8 alkene, it presents significant operational hazards, including rapid vapor ignition and aspiration toxicity. This guide provides drug development professionals and researchers with field-proven, self-validating protocols for the safe handling, transfer, and disposal of this compound.

Table 1: Physicochemical Properties of (Z)-2-Methylhept-3-ene

Property	Value	Operational Implication
CAS Number	20488-34-0	Unique identifier for the cis (Z) stereoisomer [1].
Molecular Formula	C8H16	Non-polar aliphatic structure dictates PPE compatibility.
Molecular Weight	112.21 g/mol	Vapor is heavier than air (~3.9 times); will settle in low areas.
Boiling Point	~112 °C	Readily vaporizes at elevated ambient temperatures.
Flash Point	< 20 °C (Estimated)	Highly flammable; vapors can ignite at room temperature.
Conductivity	< 50 pS/m	Non-conductive liquid; high risk of static charge accumulation [4].

Section 1: Risk Assessment & Hazard Causality

Understanding the physical chemistry of (Z)-2-Methylhept-3-ene is critical for anticipating failure modes in the laboratory. Do not simply follow safety rules—understand the causality behind them:

• Static Ignition & Flammability: As a non-conductive aliphatic hydrocarbon, (Z)-2-Methylhept-3-ene accumulates static electricity during pouring, pumping, or agitation [4]. Because its flash point is below room temperature, any static discharge (spark) can easily ignite the vapor-air mixture.

• Elastomer Degradation: Non-polar solvents like branched alkenes interact strongly with non-polar or slightly polar elastomers (e.g., latex, thin nitrile), causing them to swell, weaken, and eventually permeate the barrier [3].

• Aspiration Hazard: The compound possesses low viscosity and high lipophilicity. If swallowed or vomited, it can easily enter the trachea, causing severe chemical pneumonitis.

Section 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling aliphatic hydrocarbons. The following matrix is engineered specifically for (Z)-2-Methylhept-3-ene exposure:

• Hand Protection (Causality-Driven Selection):

  • Primary Choice:Viton® (Fluoroelastomer) gloves. Viton provides excellent resistance to aliphatic hydrocarbons because its highly fluorinated polymer chain repels non-polar solvents, preventing permeation [3].

  • Secondary/Incidental Choice: Heavy-duty Nitrile (minimum 8 mil thickness). Acceptable only for splash protection. If splashed, gloves must be removed and replaced immediately, as breakthrough times for C8 alkenes in standard nitrile are often less than 10 minutes.

• Eye & Face Protection: Indirect-vented chemical splash goggles. Safety glasses are insufficient because they do not form a seal against heavier-than-air vapors or multi-directional splashes.

• Body Protection: A Flame-Resistant (FR) lab coat (e.g., Nomex® or FR-treated cotton) must be worn. In the event of a flash fire, synthetic materials (like standard polyester lab coats) will melt to the skin, exacerbating burn injuries.

• Respiratory & Engineering Controls: All handling must occur within a certified chemical fume hood with a face velocity of 80–120 feet per minute (fpm).

Section 3: Operational Workflow: Safe Handling & Transfer Protocol

When transferring (Z)-2-Methylhept-3-ene from bulk containers (>4 Liters) to reaction vessels, OSHA standard 1910.106 mandates specific grounding and bonding procedures to mitigate static discharge [2].

Step-by-Step Transfer Methodology:

• Preparation: Clear the fume hood of all ignition sources (hot plates, static-generating plastics). Ensure the hood sash is positioned at the lowest workable height.

• Grounding & Bonding: Connect a conductive bonding cable from the source container to the receiving vessel. Connect a second grounding cable from the source container to a verified earth ground (e.g., a grounded hood fixture). This equalizes the electrical potential and safely dissipates static charge [4].

• Inert Atmosphere (Optional but Recommended): Purge the receiving vessel with an inert gas (Nitrogen or Argon) to displace oxygen, eliminating one component of the fire triangle.

• Transfer: Use a grounded metal pump or pour slowly using a grounded metal funnel. Keep the dispensing nozzle in contact with the receiving vessel's inner wall to minimize splashing and aerosol generation.

• Completion: Seal both containers before disconnecting the bonding and grounding cables to prevent a spark in the presence of residual vapors.

Workflow for the safe handling and exposure control of (Z)-2-Methylhept-3-ene.

Section 4: Spill Response & Disposal Plan

A spill of (Z)-2-Methylhept-3-ene requires immediate action due to the rapid accumulation of explosive vapors.

Spill Cleanup Methodology:

• Evacuate & Isolate: Alert personnel in the immediate vicinity. Extinguish all flames and turn off spark-producing equipment.

• Ventilation: Ensure the fume hood is running at maximum exhaust. If the spill is outside the hood, evacuate the lab and allow the room's HVAC system to clear the vapors.

• Containment: Don appropriate PPE (Viton gloves, FR coat, goggles). Surround the spill with non-combustible, inert absorbent materials (e.g., dry sand, earth, or specialized hydrocarbon spill pads). Never use combustible absorbents like sawdust.

• Collection: Use non-sparking tools (e.g., brass or plastic scoops) to collect the saturated absorbent. Place the waste into a hazardous waste container with a tight-fitting lid.

Disposal Protocol:

• Waste Segregation: Collect (Z)-2-Methylhept-3-ene waste in a clearly labeled, grounded, and vented "Non-Halogenated Flammable Liquid Waste" container.

• Incompatible Mixing: Do not mix with strong oxidizing agents (e.g., peroxides, nitric acid), as this can trigger a violent exothermic reaction.

• Final Disposal: Coordinate with your Environmental Health and Safety (EHS) department for disposal via high-temperature incineration by a licensed hazardous waste contractor.

References

• NIST Chemistry WebBook. "2-Methyl-cis-3-heptene". National Institute of Standards and Technology. [Link]

• Occupational Safety and Health Administration (OSHA). "1910.106 - Flammable liquids." United States Department of Labor. [Link]

• Washington State University Environmental Health & Safety. "Glove Chemical Resistance Guide." [Link]

• Stanford Environmental Health & Safety. "Bonding and Grounding." Stanford University. [Link]